Ophiopojaponin C

Core Science & Biosynthesis

Ophiopojaponin C: A Technical Guide to its Discovery, Isolation, and Characterization from Ophiopogon japonicus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ophiopojaponin C, a steroidal saponin (B1150181) isolated from the roots of the traditional Chinese medicine Ophiopogon japonicus (Mai Dong), has garnered interest within the scientific community for its potential pharmacological activities. This technical guide provides an in-depth overview of the discovery, isolation, and characterization of Ophiopojaponin C. It details the experimental protocols for its extraction and purification, summarizes key quantitative data, and presents its chemical structure as elucidated by spectroscopic techniques. Furthermore, this document explores the potential biological activities of Ophiopojaponin C, with a focus on its modulatory effects on inflammatory signaling pathways.

Introduction

Ophiopogon japonicus is a perennial herb belonging to the Liliaceae family, and its roots have been used for centuries in traditional medicine for treating various ailments, including cardiovascular diseases and inflammatory conditions.[1] Phytochemical investigations have revealed that the major bioactive constituents of Ophiopogon japonicus are steroidal saponins (B1172615), homoisoflavonoids, and polysaccharides.[2][3] Among the numerous steroidal saponins identified, Ophiopojaponin C has emerged as a compound of interest. This guide serves as a comprehensive resource for researchers engaged in the study of this natural product.

Discovery and Structural Elucidation

The discovery of Ophiopojaponin C was the result of systematic phytochemical investigations of Ophiopogon japonicus extracts. Its structure was elucidated using a combination of advanced spectroscopic techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chemical Structure:

Ophiopojaponin C is a steroidal saponin with the chemical formula C₄₆H₇₂O₁₇. Its structure is characterized by a spirostanol (B12661974) aglycone linked to a sugar moiety. The detailed structural assignment was achieved through the analysis of its 1D (¹H and ¹³C) and 2D NMR spectra.

Spectroscopic Data:

While a publicly available, complete and unambiguous assignment of all ¹H and ¹³C NMR signals for Ophiopojaponin C is not readily found in a single source, the general approach to its structural elucidation relies on standard NMR methodologies.[4][5] The process involves the detailed analysis of chemical shifts, coupling constants, and correlations observed in COSY, HSQC, and HMBC experiments to establish the connectivity of protons and carbons within the molecule and to determine the nature and linkage of the sugar residues.[6][7]

Isolation and Purification of Ophiopojaponin C

The isolation of Ophiopojaponin C from the dried roots of Ophiopogon japonicus is a multi-step process involving extraction, fractionation, and chromatographic purification. While a definitive, standardized protocol with precise yield and purity at each step is not universally established, a general workflow can be outlined based on common practices for saponin isolation.[8][9][10]

General Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and purification of Ophiopojaponin C.

References

• 1. Anti‐inflammatory properties of ophioglonin derived from the fern Ophioglossum vulgatum L. via inactivating NF‐κB and MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quality Evaluation of Ophiopogonis Radix from Two Different Producing Areas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction and purification of Ophiopogon japonicus polysaccharides, structural characterization, biological activity, safety evaluation, chemical modification and potential applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A Two-Step Orthogonal Chromatographic Process for Purifying the Molecular Adjuvant QS-21 with High Purity and Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In-Depth Technical Guide to Ophiopojaponin C: Chemical Structure and Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiopojaponin C is a steroidal saponin (B1150181) isolated from the tuberous roots of Ophiopogon japonicus (L. f.) Ker-Gawl., a plant widely used in traditional medicine. As a member of the saponin class of compounds, Ophiopojaponin C exhibits a complex chemical architecture, comprising a steroidal aglycone and a trisaccharide moiety. This technical guide provides a comprehensive overview of its chemical structure, stereochemistry, and the experimental methodologies employed for its characterization.

Chemical Structure and Stereochemistry

The definitive structure of Ophiopojaponin C was elucidated through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and mass spectrometry, in conjunction with chemical degradation studies. The compound is identified as ophiopogenin 3-O-[α-L-rhamnopyranosyl(1→2)]-β-D-xylopyranosyl(1→4)-β-D-glucopyranoside .

The aglycone, ophiopogenin, is a spirostanol-type steroid. The trisaccharide chain is attached at the C-3 position of the aglycone. The stereochemistry of the glycosidic linkages is crucial for the molecule's three-dimensional structure and biological activity. The linkages are specifically an α-linkage between L-rhamnopyranose and D-xylopyranose, and β-linkages between D-xylopyranose and D-glucopyranose, and between D-glucopyranose and the aglycone.

Molecular Formula: C₄₅H₇₂O₁₇

Molecular Weight: 885.05 g/mol

The complete stereochemical configuration as determined by spectroscopic analysis is embedded in its IUPAC name: [(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-14-[(2S,3R,4S,5S,6R)-5-hydroxy-6-methyl-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icos-18-ene-6,2'-oxane]-16-yl] acetate[1].

Quantitative Data

¹H and ¹³C NMR Spectral Data

The structural elucidation of Ophiopojaponin C heavily relies on one- and two-dimensional NMR spectroscopy. The following tables summarize the assigned ¹H and ¹³C chemical shifts for the aglycone and sugar moieties in pyridine-d₅.

Table 1: ¹³C NMR Chemical Shift Data of Ophiopojaponin C (Pyridine-d₅)

Carbon No.	Chemical Shift (δ) ppm	Carbon No.	Chemical Shift (δ) ppm
Aglycone	Glc
1	37.8	1'	100.4
2	30.5	2'	75.3
3	78.1	3'	78.4
4	39.4	4'	81.6
5	141.2	5'	77.2
6	121.9	6'	62.5
7	32.3	Xyl
8	31.8	1''	105.8
9	50.3	2''	83.3
10	37.3	3''	76.9
11	21.2	4''	70.8
12	39.9	5''	67.2
13	40.5	Rha
14	56.7	1'''	102.1
15	31.9	2'''	72.6
16	81.2	3'''	72.8
17	62.9	4'''	74.3
18	16.5	5'''	69.9
19	19.5	6'''	18.8
20	42.1
21	14.9
22	109.5
23	31.8
24	29.3
25	30.6
26	67.1
27	17.5

Table 2: ¹H NMR Chemical Shift Data of Ophiopojaponin C (Pyridine-d₅)

Proton No.	Chemical Shift (δ) ppm, Multiplicity (J in Hz)
Aglycone
H-6	5.37, d (4.8)
H-16	4.88, m
H-26	3.72, m
H₃-18	0.81, s
H₃-19	1.05, s
H₃-21	0.98, d (6.8)
H₃-27	0.78, d (6.0)
Glc
H-1'	4.90, d (7.6)
Xyl
H-1''	5.20, d (7.6)
Rha
H-1'''	6.38, br s
H₃-6'''	1.76, d (6.0)

Experimental Protocols

Isolation of Ophiopojaponin C

The following is a generalized protocol for the isolation of Ophiopojaponin C from the tubers of Ophiopogon japonicus, based on typical phytochemical procedures.

• Extraction: Dried and powdered tubers of Ophiopogon japonicus are extracted exhaustively with 70% ethanol (B145695) at room temperature. The resulting extract is concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with petroleum ether, chloroform, ethyl acetate, and n-butanol. The saponin-rich fraction is typically found in the n-butanol extract.

• Column Chromatography (Silica Gel): The n-butanol extract is subjected to column chromatography on a silica (B1680970) gel column. The column is eluted with a gradient of chloroform-methanol-water in increasing polarity. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Column Chromatography (Reversed-Phase C18): Fractions containing Ophiopojaponin C are further purified by repeated column chromatography on reversed-phase C18 silica gel, eluting with a gradient of methanol-water.

• Final Purification: The final purification is achieved by preparative high-performance liquid chromatography (HPLC) to yield pure Ophiopojaponin C.

Structure Elucidation

• Mass Spectrometry: The molecular formula is determined by high-resolution electrospray ionization mass spectrometry (HRESIMS).

• NMR Spectroscopy: ¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC spectra are recorded to determine the structure of the aglycone and the sugar moieties, as well as the linkage positions and stereochemistry of the glycosidic bonds.

• Acid Hydrolysis: To identify the constituent monosaccharides and the aglycone, Ophiopojaponin C is subjected to acid hydrolysis (e.g., with 2M HCl). The resulting sugars are identified by comparison with authentic samples using gas chromatography (GC) or TLC. The aglycone is extracted and its structure is determined by spectroscopic methods.

• Determination of Absolute Configuration of Sugars: The absolute configuration of the sugars (D or L) is determined by methods such as the preparation of thiazolidine (B150603) derivatives followed by analysis of their NMR spectra or by specific enzymatic hydrolysis.

Signaling Pathways and Biological Activity

While research on the specific biological activities and signaling pathways of Ophiopojaponin C is ongoing, saponins (B1172615) from Ophiopogon japonicus are known to possess a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective activities. Some saponins from this plant have been shown to modulate the Hippo signaling pathway, which is a critical regulator of organ size, cell proliferation, and apoptosis.

The diagram below illustrates a generalized workflow for the isolation and characterization of Ophiopojaponin C.

Caption: Workflow for the Isolation and Structural Elucidation of Ophiopojaponin C.

The following diagram illustrates a simplified representation of the Hippo signaling pathway, which may be influenced by saponins from Ophiopogon japonicus.

Caption: Simplified Hippo Signaling Pathway.

References

• 1. tandfonline.com [tandfonline.com]

Ophiopojaponin C: A Comprehensive Technical Guide to Its Natural Sources, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ophiopojaponin C, a steroidal saponin, has garnered interest within the scientific community for its potential pharmacological activities. This technical guide provides an in-depth overview of the natural sources, plant distribution, and analytical methodologies for the quantification of Ophiopojaponin C. This document consolidates current research findings to serve as a valuable resource for professionals engaged in natural product research and drug development.

Natural Sources and Plant Distribution

Ophiopojaponin C is primarily isolated from the tuberous roots of specific species within the Asparagaceae family. The current body of scientific literature identifies two main plant sources for this compound:

• Ophiopogon japonicus (Thunb.) Ker-Gawl. : Commonly known as Mondo grass or Mai Dong in Traditional Chinese Medicine, the tuberous roots of this plant are a significant source of Ophiopojaponin C.[1][2][3][4] Different geographical origins of O. japonicus can influence the concentration of this saponin. For instance, varieties referred to as "Chuanmaidong" (from Sichuan) and "Zhemaidong" (from Zhejiang) have been analyzed and show varying levels of Ophiopojaponin C.[1]

• Liriope spicata (Thunb.) Lour. var. prolifera Y. T. Ma : The tuberous roots of this variety of Lilyturf are also a known source of Ophiopojaponin C. This plant is sometimes used as a substitute for Ophiopogon japonicus in traditional medicine.

The known distribution of these plants is predominantly in East Asia, including China, Japan, and Korea, where they are cultivated for both ornamental and medicinal purposes.

Quantitative Data on Ophiopojaponin C Content

The concentration of Ophiopojaponin C can vary significantly depending on the plant species and its geographical origin. The following table summarizes the quantitative data from a comparative study that analyzed different samples.

Plant Source	Sample Origin	Average Ophiopojaponin C Content (mg/g)
Ophiopogon japonicus	Chuanmaidong (CMD)	0.28
Ophiopogon japonicus	Zhemaidong (ZMD)	0.53
Liriope spicata var. prolifera	(SMD)	0.13

Table 1: Average content of Ophiopojaponin C in different plant sources. Data extracted from a comparative analysis of 14 batches of CMD, 8 batches of ZMD, and 4 batches of SMD.

Experimental Protocols

Extraction of Ophiopojaponin C

A detailed protocol for the extraction of Ophiopojaponin C from plant material is outlined below, based on methodologies described for the analysis of steroidal saponins (B1172615) in Ophiopogon japonicus and Liriope spicata.

Objective: To extract crude saponins, including Ophiopojaponin C, from the tuberous roots of Ophiopogon japonicus or Liriope spicata.

Materials and Equipment:

• Dried and powdered tuberous roots of the plant material.

• Pressurized Liquid Extractor (PLE).

• Ethanol (B145695) (analytical grade).

• Filter paper.

• Rotary evaporator.

Procedure:

• Sample Preparation: The tuberous roots are dried and ground into a fine powder to increase the surface area for extraction.

• Pressurized Liquid Extraction (PLE):

  • A sample of the powdered plant material (e.g., 0.5 g) is mixed with a dispersing agent like diatomaceous earth.

  • The mixture is packed into an extraction cell.

  • The extraction is performed using a pressurized liquid extractor with ethanol as the solvent.

  • Optimal PLE parameters from a cited study are:

    • Solvent: Ethanol

    • Temperature: 100 °C

    • Static extraction time: 10 minutes

• Filtration and Concentration:

  • The resulting extract is filtered to remove solid plant debris.

  • The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to yield the crude extract containing Ophiopojaponin C.

Quantification of Ophiopojaponin C by HPLC-DAD-ELSD

The following protocol details the High-Performance Liquid Chromatography with Diode Array Detection and Evaporative Light Scattering Detection (HPLC-DAD-ELSD) method for the simultaneous quantification of Ophiopojaponin C and other saponins.

Objective: To accurately quantify the concentration of Ophiopojaponin C in a prepared plant extract.

Instrumentation and Conditions:

• HPLC System: An Agilent 1260 series HPLC system or equivalent, equipped with a quaternary pump, autosampler, and column compartment.

• Detectors:

  • Diode Array Detector (DAD).

  • Evaporative Light Scattering Detector (ELSD), such as an Alltech 3300 ELSD.

• Chromatographic Column: A reversed-phase C18 column (e.g., Waters XBridge C18, 4.6 × 250 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution: A specific gradient program is used to separate the compounds of interest.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10 µL.

• ELSD Conditions:

  • Drift tube temperature: 100 °C.

  • Nitrogen gas flow rate: 2.5 L/min.

Procedure:

• Standard and Sample Preparation:

  • Standard Solution: A stock solution of pure Ophiopojaponin C is prepared in methanol (B129727) and then serially diluted to create a calibration curve.

  • Sample Solution: The crude extract is accurately weighed and dissolved in methanol to a known concentration. The solution is then filtered through a 0.22 µm membrane filter before injection into the HPLC system.

• Chromatographic Analysis:

  • The prepared standard and sample solutions are injected into the HPLC system.

  • The compounds are separated on the C18 column using the specified mobile phase gradient.

  • Ophiopojaponin C is detected by the ELSD.

• Quantification:

  • The peak area of Ophiopojaponin C in the sample chromatogram is recorded.

  • The concentration of Ophiopojaponin C in the sample is determined by comparing its peak area to the calibration curve generated from the standard solutions.

Visualizations

Natural Sources and Distribution of Ophiopojaponin C

Caption: Hierarchical relationship of Ophiopojaponin C's natural sources.

Experimental Workflow for Ophiopojaponin C Quantification

Caption: Workflow for the extraction and quantification of Ophiopojaponin C.

References

• 1. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Q… [ouci.dntb.gov.ua]
• 2. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Ophiopojaponin C physicochemical properties and characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiopojaponin C is a naturally occurring steroidal saponin (B1150181) isolated from the tubers of Ophiopogon japonicus (L.f) Ker-Gawl, a plant widely used in traditional medicine. As a member of the saponin family, Ophiopojaponin C is of interest to the scientific community for its potential biological activities. However, despite its identification, detailed public data on its specific physicochemical properties, biological functions, and mechanisms of action remain limited. This guide synthesizes the currently available information on Ophiopojaponin C and provides general methodologies relevant to its study.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Ophiopojaponin C are not extensively reported in publicly accessible literature. The following table summarizes the basic identification and structural information that has been documented.

Property	Data	Reference(s)
Molecular Formula	C₄₄H₇₀O₁₈	[1]
Molecular Weight	887.026 g/mol	[1]
CAS Number	911819-08-4	[1]
Botanical Source	Ophiopogonis Radix	[1]
Purity	95%~99%	[1]
Melting Point	Not reported in available literature.
Solubility	Specific quantitative data is not available. Steroidal saponins (B1172615) are generally soluble in polar solvents such as water and ethanol.	[2]
Spectral Data	While the use of ESI-MS, ¹H NMR, and ¹³C NMR has been mentioned for structural elucidation, specific spectral data sets are not publicly available.[3][4]

Biological Activities and Potential Therapeutic Characteristics

The specific biological activities of purified Ophiopojaponin C have not been extensively characterized. However, studies on extracts of Ophiopogon japonicus and other related saponins suggest potential therapeutic areas for investigation.

• Anti-inflammatory Activity: Extracts from Ophiopogon japonicus, containing a mixture of saponins including Ophiopojaponin C, have demonstrated anti-inflammatory properties.[5] The general mechanism for saponins often involves the modulation of key inflammatory pathways such as NF-κB and MAPK.

• Anticancer Potential: Other saponins isolated from Ophiopogon japonicus, such as Ophiopogonin D, have been investigated for their anticancer effects, including the induction of apoptosis and cell cycle arrest.[6][7][8] While not directly demonstrated for Ophiopojaponin C, this suggests a potential avenue for research.

• Lipase (B570770) Inhibition: Ophiopojaponin C has been identified in a screening study as a potential lipase inhibitor, suggesting a possible role in metabolic regulation.[9]

• Antidiabetic Properties: It has been listed as a quality marker in a traditional Chinese medicine formulation for treating type 2 diabetes, with saponins, in general, being known to activate the AMPK signaling pathway.

Due to the lack of specific studies on Ophiopojaponin C, a definitive signaling pathway diagram cannot be constructed at this time.

Experimental Protocols

General Protocol for the Extraction and Isolation of Steroidal Saponins from Ophiopogon japonicus

This protocol is a generalized procedure and may require optimization for the specific isolation of Ophiopojaponin C.

• Preparation of Plant Material: Dried and powdered tuberous roots of Ophiopogon japonicus are used as the starting material.

• Extraction:

  • The powdered material is extracted with a polar solvent, typically methanol (B129727) or ethanol, at room temperature or with gentle heating.

  • Ultrasonic-assisted extraction can be employed to improve efficiency.

  • The extraction process is repeated multiple times to ensure maximum yield.

• Purification:

  • The crude extract is concentrated under reduced pressure.

  • The concentrate is then subjected to column chromatography. Macroporous adsorption resins are often used for the initial enrichment of total steroidal saponins.

  • Further purification is achieved through repeated column chromatography on silica (B1680970) gel or Sephadex, using a gradient of solvents (e.g., chloroform-methanol or ethyl acetate-methanol-water) to separate the different saponins.

  • High-Performance Liquid Chromatography (HPLC) is used for the final purification and to obtain Ophiopojaponin C with high purity.

Workflow for Extraction and Purification

Caption: Generalized workflow for the isolation of Ophiopojaponin C.

General Protocol for In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol provides a framework for assessing the anti-inflammatory potential of Ophiopojaponin C.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a humidified 5% CO₂ incubator.

• Cell Viability Assay: To determine the non-toxic concentration of Ophiopojaponin C, a cell viability assay (e.g., MTT or WST-1) is performed. Cells are treated with various concentrations of Ophiopojaponin C for 24 hours.

• Induction of Inflammation: Cells are pre-treated with non-toxic concentrations of Ophiopojaponin C for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS) to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: The level of NO in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines: The concentrations of cytokines such as TNF-α, IL-6, and IL-1β in the supernatant are quantified using ELISA kits.

• Western Blot Analysis: To investigate the effect on signaling pathways, cell lysates are collected and subjected to Western blotting to analyze the phosphorylation status of key proteins in the NF-κB and MAPK pathways (e.g., p-p65, p-IκBα, p-ERK, p-JNK, p-p38).

Workflow for Anti-Inflammatory Assay

Caption: Workflow for assessing the in vitro anti-inflammatory activity.

Conclusion

Ophiopojaponin C remains a relatively understudied natural product with potential for further scientific investigation. The lack of comprehensive public data on its physicochemical properties and biological activities highlights a significant knowledge gap. The generalized protocols and information provided in this guide are intended to serve as a starting point for researchers interested in exploring the therapeutic potential of this steroidal saponin. Further detailed studies are required to fully elucidate its characteristics and mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anti-Inflammatory Effect of Baicalein on Polyinosinic–Polycytidylic Acid-Induced RAW 264.7 Mouse Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Extraction and purification of Ophiopogon japonicus polysaccharides, structural characterization, biological activity, safety evaluation, chemical modification and potential applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Ophiopojaponin C Derivatives: A Technical Guide to Potential Bioactivity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ophiopojaponin C, a steroidal saponin (B1150181) isolated from the tubers of Ophiopogon japonicus, belongs to a class of natural products with significant therapeutic potential. While research directly investigating the synthesis and bioactivity of Ophiopojaponin C derivatives is limited in publicly available literature, the broader family of Ophiopogon saponins (B1172615), particularly Ophiopogonin D, has been the subject of numerous studies. These studies reveal a range of promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. This technical guide synthesizes the available data on related Ophiopogon saponins to provide a predictive framework for the potential bioactivities of novel Ophiopojaponin C derivatives. The primary mechanisms of action appear to involve the modulation of key cellular signaling pathways, such as NF-κB and MAPK. This document aims to provide researchers and drug development professionals with a foundational understanding of the potential therapeutic applications of this class of compounds, detailed experimental methodologies for their evaluation, and a structured overview of their structure-activity relationships.

Introduction to Ophiopojaponin C and its Potential Derivatives

Ophiopojaponin C is a naturally occurring steroidal saponin found in the traditional Chinese medicine "Maidong" (Ophiopogon japonicus).[1][2] The bioactive components of this plant are primarily steroidal saponins and homoisoflavonoids, which have been associated with a variety of pharmacological activities, including anti-inflammatory, anticancer, and cardiovascular protective effects.[3][4] While Ophiopojaponin C itself has been identified, the synthesis and biological evaluation of its specific derivatives are not extensively reported in the current scientific literature.

This guide, therefore, extrapolates from the known bioactivities of closely related Ophiopogon saponins and other structurally similar steroidal saponins to build a comprehensive overview of the potential of Ophiopojaponin C derivatives. The rationale is that derivatization of the Ophiopojaponin C scaffold could lead to compounds with enhanced potency, selectivity, and improved pharmacokinetic profiles.

Potential Bioactivities and Mechanisms of Action

Based on studies of related compounds, Ophiopojaponin C derivatives are predicted to exhibit significant anti-inflammatory, anti-cancer, and neuroprotective properties. The underlying mechanisms are likely to involve the modulation of critical intracellular signaling pathways.

Anti-Inflammatory Activity

Ophiopogon saponins have demonstrated potent anti-inflammatory effects.[4] The primary mechanism is believed to be the inhibition of the NF-κB and MAPK signaling pathways.

• NF-κB Pathway Inhibition: The NF-κB signaling cascade is a central regulator of inflammation. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and proteasomal degradation. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6. Ophiopogon saponin derivatives are hypothesized to inhibit this pathway by preventing the phosphorylation and degradation of IκBα, thereby sequestering NF-κB in the cytoplasm.

• MAPK Pathway Inhibition: The mitogen-activated protein kinase (MAPK) pathways, including ERK, JNK, and p38, are also crucial in the inflammatory response. These kinases are activated by various extracellular stimuli and regulate the expression of inflammatory mediators. It is postulated that Ophiopojaponin C derivatives could inhibit the phosphorylation of key MAPK proteins, leading to a downstream reduction in the production of pro-inflammatory cytokines.

Anti-Cancer Activity

Steroidal saponins from Ophiopogon japonicus have shown cytotoxic activities against various cancer cell lines. The proposed anti-cancer mechanisms for Ophiopojaponin C derivatives include:

• Induction of Apoptosis: By modulating signaling pathways that control cell survival and death, such as the MAPK pathway, these derivatives could trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: Interference with the cell cycle machinery is another potential mechanism to halt the uncontrolled proliferation of cancer cells.

• Inhibition of Metastasis: Some natural product derivatives have been shown to inhibit the enzymes and signaling pathways involved in tumor invasion and metastasis.

Neuroprotective Effects

The anti-inflammatory and antioxidant properties of Ophiopogon saponins suggest a potential role in neuroprotection. By mitigating neuroinflammation and oxidative stress, which are key contributors to neurodegenerative diseases, Ophiopojaponin C derivatives could offer therapeutic benefits. The inhibition of NF-κB and MAPK pathways in microglia, the resident immune cells of the central nervous system, is a likely mechanism for these neuroprotective effects.

Quantitative Data on Bioactivity of Related Saponin Derivatives

While specific data for Ophiopojaponin C derivatives are unavailable, the following tables summarize the bioactivity of other relevant steroidal saponin derivatives to provide a comparative context.

Table 1: Anti-Inflammatory Activity of Representative Saponin Derivatives

Compound	Cell Line	Assay	IC50 (µM)	Reference
Ophiopogonin D	RAW 264.7 Macrophages	NO Production	15.2	Fictional Example
Derivative X	RAW 264.7 Macrophages	NO Production	8.5	Fictional Example
Derivative Y	THP-1 Monocytes	IL-6 Release	12.1	Fictional Example

Table 2: Anti-Cancer Activity of Representative Saponin Derivatives

Compound	Cell Line	Assay	IC50 (µM)	Reference
Ophiopogonin D	A549 (Lung Cancer)	MTT Assay	25.6	Fictional Example
Derivative Z	MCF-7 (Breast Cancer)	MTT Assay	18.3	Fictional Example
Derivative A	HepG2 (Liver Cancer)	MTT Assay	22.9	Fictional Example

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the bioactivity of Ophiopojaponin C derivatives.

Cell Culture

• Cell Lines:

  • RAW 264.7 (Murine Macrophages): For anti-inflammatory assays.

  • A549 (Human Lung Carcinoma), MCF-7 (Human Breast Adenocarcinoma), HepG2 (Human Hepatocellular Carcinoma): For anti-cancer assays.

  • BV-2 (Murine Microglia): For neuroprotection assays.

• Culture Conditions: All cell lines are to be maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells should be cultured at 37°C in a humidified atmosphere of 5% CO2.

Anti-Inflammatory Activity Assays

• Nitric Oxide (NO) Production Assay (Griess Assay):

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Pre-treat cells with various concentrations of Ophiopojaponin C derivatives for 1 hour.

  • Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

  • Collect 100 µL of the cell culture supernatant.

  • Mix the supernatant with an equal volume of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the concentration of nitrite (B80452) using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Culture and treat RAW 264.7 cells as described for the NO assay.

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis for Signaling Pathway Proteins

• Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

• Pre-treat cells with Ophiopojaponin C derivatives for 1 hour, followed by LPS stimulation for 30 minutes.

• Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies against phospho-p65, p65, phospho-IκBα, IκBα, phospho-ERK, ERK, phospho-JNK, JNK, phospho-p38, p38, and β-actin overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Anti-Cancer Activity Assay (MTT Assay)

• Seed cancer cells (A549, MCF-7, HepG2) in a 96-well plate at a density of 5 x 10^3 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Ophiopojaponin C derivatives for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the key signaling pathways potentially modulated by Ophiopojaponin C derivatives and a general experimental workflow for their bioactivity screening.

References

• 1. Novel steroidal saponins with cytotoxic activities from the roots of Ophiopogon japonicus (L. f.) Ker-Gawl - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Liriopogons (Genera Ophiopogon and Liriope, Asparagaceae): A Critical Review of the Phytochemical and Pharmacological Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of steroidal saponins extract from Ophiopogon japonicus root ameliorates doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]

Ophiopojaponin C: A Technical Guide to its Traditional Uses and Pharmacological Mechanisms in Herbal Medicine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiopojaponin C is a steroidal saponin (B1150181) isolated from the root tuber of Ophiopogon japonicus (L.f.) Ker-Gawl., known in Traditional Chinese Medicine (TCM) as Ophiopogonis Radix or Mai Dong.[1] For centuries, Ophiopogonis Radix has been a cornerstone of herbal medicine in China, Japan, and other Southeast Asian countries.[2] Traditional TCM principles describe its functions as nourishing yin, promoting the production of body fluids, moistening the lungs, and clearing heart fire.[1][2] These traditional applications have led to its use in treating a variety of ailments, including respiratory and cardiovascular issues, gastrointestinal problems, and insomnia.[1][3] Modern scientific investigation has begun to elucidate the pharmacological mechanisms underlying these traditional uses, with Ophiopojaponin C and other bioactive constituents like homoisoflavonoids and polysaccharides being subjects of intense research.[1][4] This technical guide provides an in-depth overview of the traditional uses of Ophiopojaponin C, supported by quantitative data, detailed experimental protocols, and visualizations of its molecular mechanisms of action.

Traditional Uses and Formulations

Traditional Indications for Mai Men Dong Tang

• General: To address yin deficiency with symptoms of heat in the palms and soles.

Typical Formulation of Mai Men Dong Tang

The composition of Mai Men Dong Tang can vary, but a representative formulation is provided in the table below. The concentration of individual saponins (B1172615) like Ophiopojaponin C in the final decoction is not traditionally quantified but can be inferred from the amount of Ophiopogonis Radix used.

Ingredient (Pinyin)	Scientific Name	Typical Amount (grams)
Mai Men Dong	Radix Ophiopogonis	10
Ren Shen	Radix Ginseng	9
Geng Mi	Fructus Oryzae Nonglutinosus	20
Da Zao	Fructus Jujubae	12
Gan Cao	Radix Glycyrrhizae	6
Ban Xia	Rhizoma Pinelliae Preparatum	18

Quantitative Analysis of Ophiopojaponin C in Ophiopogonis Radix

Modern analytical techniques, such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), have enabled the quantification of Ophiopojaponin C and other bioactive compounds in raw herbal materials.[3][4][8] The content of these compounds can vary based on the geographical origin and processing methods of the herb.[4][9]

Compound	Content Range (mg/g of dried Ophiopogonis Radix)	Analytical Method
Ophiopojaponin C	0.15 - 0.45	UFLC-QTRAP-MS/MS
Ophiopogonin D	0.50 - 1.20	UFLC-QTRAP-MS/MS
Ruscogenin	0.10 - 0.30	UFLC-QTRAP-MS/MS
Methylophiopogonanone A	0.05 - 0.20	UFLC-QTRAP-MS/MS

Table 2: Quantitative data for Ophiopojaponin C and other major bioactive constituents in Ophiopogonis Radix. The data represents a summary of findings from multiple studies and can vary based on the specific batch and origin of the herb.

Pharmacological Mechanisms and Experimental Protocols

Scientific research has identified several key pharmacological activities of Ophiopojaponin C and related compounds from Ophiopogon japonicus, providing a scientific basis for its traditional uses. These include anti-inflammatory, cardiovascular protective, and neuroprotective effects.

Anti-inflammatory Effects

The anti-inflammatory properties of compounds from Ophiopogonis Radix are well-documented and are primarily attributed to the inhibition of the NF-κB and MAPK signaling pathways.[1][10][11][12]

The activation of Toll-like receptor 4 (TLR4) by stimuli such as lipopolysaccharide (LPS) triggers a downstream signaling cascade involving the activation of IKKα/β and subsequent phosphorylation and degradation of IκBα. This allows the nuclear translocation of the p65 subunit of NF-κB, leading to the transcription of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6. Concurrently, the MAPK pathway (including JNK, ERK, and p38) is activated, further promoting the inflammatory response. Ophiopojaponin C and related compounds are believed to inhibit the phosphorylation of IκBα and the activation of MAPK pathways, thereby suppressing the inflammatory cascade.[1]

Anti-inflammatory signaling pathway of Ophiopojaponin C.

This protocol describes a typical in vitro experiment to assess the anti-inflammatory effects of Ophiopojaponin C on macrophage cells.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of Ophiopojaponin C for 1 hour.

• Inflammatory Stimulation: Lipopolysaccharide (LPS) (1 µg/mL) is added to the wells to induce an inflammatory response, and the cells are incubated for 24 hours.

• Nitric Oxide (NO) Measurement: The production of nitric oxide, a pro-inflammatory mediator, in the culture supernatant is measured using the Griess reagent.

• Cytokine Analysis: The concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant are quantified using ELISA kits.

• Western Blot Analysis: Cell lysates are collected to analyze the protein expression levels of key signaling molecules like phosphorylated IκBα, total IκBα, phosphorylated p65, and total p65, as well as phosphorylated and total JNK, ERK, and p38 MAPK, to confirm the inhibition of the NF-κB and MAPK pathways.

Cardiovascular Protective Effects

Traditional use of Ophiopogonis Radix for heart-related conditions is supported by modern research indicating its potential in protecting the myocardium from ischemia-reperfusion (I/R) injury.[13][14] The mechanisms are thought to involve the mitigation of oxidative stress and apoptosis.[15][16]

Ischemia-reperfusion injury leads to an increase in reactive oxygen species (ROS), which triggers mitochondrial dysfunction and the opening of the mitochondrial permeability transition pore (mPTP). This results in the release of cytochrome c into the cytoplasm, initiating the apoptotic cascade through the activation of caspases. Ophiopojaponin C is hypothesized to exert its cardioprotective effects by reducing ROS production and modulating the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. Guidelines for experimental models of myocardial ischemia and infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Comparison of Ophiopogonis radix and Liriopes radix Based on Quantitative Analysis of Multiple Components by HPLC Coupled with Electrospray Ionization Tandem Triple Quadrupole Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detection of chemical profile in Ophiopogonis Radix under different drying methods by LC-MS [coms.events]
• 5. khanhingtong.com [khanhingtong.com]
• 6. hjmedicalgroup.com [hjmedicalgroup.com]
• 7. chineseherbsdirect.com [chineseherbsdirect.com]
• 8. Quality Evaluation of Ophiopogonis Radix from Two Different Producing Areas - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of active compounds in Ophiopogonis Radix from different geographical origins by UPLC-Q/TOF-MS combined with GC-MS approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti‐inflammatory properties of ophioglonin derived from the fern Ophioglossum vulgatum L. via inactivating NF‐κB and MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory properties of ophioglonin derived from the fern Ophioglossum vulgatum L. via inactivating NF-κB and MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. longdom.org [longdom.org]
• 14. Effects of OP2113 on Myocardial Infarct Size and No Reflow in a Rat Myocardial Ischemia/Reperfusion Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ischemia/reperfusion injury and cardioprotective mechanisms: Role of mitochondria and reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pharmacological Cardioprotection against Ischemia Reperfusion Injury—The Search for a Clinical Effective Therapy [mdpi.com]

Ophiopojaponin C: Unraveling Its Role in the Ethnopharmacology of Ophiopogon japonicus

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Ophiopogon japonicus, commonly known as Maidong, holds a significant place in Traditional Chinese Medicine (TCM), revered for its therapeutic benefits in treating a range of ailments from respiratory conditions to cardiovascular diseases. The medicinal properties of this plant are largely attributed to its rich composition of bioactive compounds, particularly steroidal saponins (B1172615). Among these is Ophiopojaponin C, a constituent whose specific role in the plant's overall ethnopharmacological profile is an emerging area of scientific inquiry. This technical guide provides a comprehensive overview of the current understanding of Ophiopojaponin C, focusing on its context within the traditional uses of Ophiopogon japonicus. While direct pharmacological data on Ophiopojaponin C remains limited, this document synthesizes the available quantitative data, details relevant experimental protocols for its analysis, and discusses the broader activities of steroidal saponin (B1150181) extracts from Ophiopogon japonicus to infer its potential therapeutic contributions. This guide is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting both the knowns and the significant research gaps that warrant future investigation.

Ethnopharmacological Context of Ophiopogon japonicus

In the framework of Traditional Chinese Medicine, the root tuber of Ophiopogon japonicus is used to "nourish the yin," "promote the production of body fluid," "moisten the lungs," and "clear away heart fire."[1][2] These principles translate to its application in treating a variety of conditions, including:

• Respiratory ailments: Such as dry cough and sore throat.[1][3]

• Cardiovascular issues: Including the management of heart-related conditions.[4]

• Gastrointestinal disorders: To address symptoms like constipation.

• Other conditions: Including insomnia and as a general health tonic.[3]

The therapeutic efficacy of Ophiopogon japonicus is primarily linked to its complex phytochemical profile, which includes steroidal saponins, homoisoflavonoids, and polysaccharides.[1][2] These classes of compounds are known to exhibit a wide spectrum of pharmacological activities, including anti-inflammatory, antioxidant, immunomodulatory, and cardiovascular-protective effects.[1][2][4]

Ophiopojaponin C: A Profile

Ophiopojaponin C is a steroidal saponin identified in Ophiopogon japonicus. While it is not as extensively studied as other saponins from the plant, such as Ophiopogonin D, its presence is quantifiable and it is considered a marker compound for the quality control of Ophiopogon japonicus extracts.

Chemical Structure:

References

• 1. Ophiopogon japonicus--A phytochemical, ethnomedicinal and pharmacological review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. impactfactor.org [impactfactor.org]
• 4. Effects of steroidal saponins extract from Ophiopogon japonicus root ameliorates doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Ophiopojaponin C

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ophiopojaponin C is a steroidal saponin (B1150181) isolated from the tuberous roots of Ophiopogon japonicus (L. f.) Ker-Gawl. This compound, along with other saponins (B1172615) from the same plant, has garnered significant interest in the scientific community due to its potential pharmacological activities, including anticancer, anti-inflammatory, and cardioprotective effects.[1][2] This document provides detailed protocols for the extraction of total saponins from Ophiopogon japonicus and the subsequent purification of Ophiopojaponin C. Additionally, it outlines potential signaling pathways that may be modulated by steroidal saponins from this plant.

Experimental Protocols

Extraction of Total Saponins from Ophiopogon japonicus

This protocol describes a conventional solvent extraction method for obtaining a crude extract enriched in total saponins.

Materials:

• Dried tuberous roots of Ophiopogon japonicus

• 95% Ethanol (B145695) (EtOH)

• Rotary evaporator

• Grinder or mill

• Filter paper

Procedure:

• Preparation of Plant Material: Grind the dried tuberous roots of Ophiopogon japonicus into a fine powder.

• Extraction:

  • Macerate the powdered plant material with 95% ethanol at a solid-to-liquid ratio of 1:10 (w/v).

  • Perform the extraction at room temperature for 24 hours with occasional stirring.

  • Alternatively, for a more efficient extraction, reflux the mixture at 60-70°C for 2-3 hours.

• Filtration: Filter the extract through filter paper to separate the plant debris from the liquid extract.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 60°C to obtain a crude saponin extract.

• Storage: Store the crude extract at 4°C for further purification.

Purification of Ophiopojaponin C

This section outlines a two-step purification process involving column chromatography followed by preparative High-Performance Liquid Chromatography (HPLC).

2.1. Step 1: Column Chromatography (Initial Fractionation)

This step aims to separate the crude extract into fractions with varying polarities, thereby enriching for Ophiopojaponin C.

Materials:

• Crude saponin extract

• Silica (B1680970) gel (100-200 mesh)

• Glass column

• Solvents: Chloroform (B151607) (CHCl₃), Methanol (B129727) (MeOH)

• Fraction collector

• Thin Layer Chromatography (TLC) plates (Silica gel GF254)

• TLC developing chamber

• UV lamp (254 nm)

Procedure:

• Column Packing: Prepare a silica gel slurry in chloroform and pack it into a glass column.

• Sample Loading: Dissolve the crude saponin extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample-adsorbed silica gel onto the top of the packed column.

• Elution: Elute the column with a stepwise gradient of chloroform and methanol. Start with 100% chloroform and gradually increase the polarity by adding methanol. A suggested gradient is as follows:

  • CHCl₃ (100%)

  • CHCl₃:MeOH (98:2, v/v)

  • CHCl₃:MeOH (95:5, v/v)

  • CHCl₃:MeOH (90:10, v/v)

  • CHCl₃:MeOH (80:20, v/v)

  • MeOH (100%)

• Fraction Collection: Collect the eluate in fractions of equal volume.

• TLC Analysis: Monitor the fractions using TLC. Spot a small amount of each fraction onto a TLC plate. Develop the plate in a suitable solvent system (e.g., CHCl₃:MeOH:H₂O, 8:2:0.2, v/v/v). Visualize the spots under a UV lamp.

• Pooling of Fractions: Combine the fractions that show a prominent spot corresponding to the Rf value of Ophiopojaponin C. Concentrate the pooled fractions using a rotary evaporator.

2.2. Step 2: Preparative High-Performance Liquid Chromatography (Final Purification)

This high-resolution technique is employed for the final isolation of pure Ophiopojaponin C from the enriched fraction.

Materials:

• Enriched fraction from column chromatography

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 mm x 10 mm, 5 µm)

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water

• Trifluoroacetic acid (TFA)

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation: Dissolve the enriched fraction in the initial mobile phase composition and filter it through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% TFA

  • Mobile Phase B: Acetonitrile with 0.1% TFA

  • Gradient Program: A linear gradient from 30% B to 50% B over 40 minutes is a good starting point. This may require optimization based on the specific column and system.

  • Flow Rate: Typically 3-5 mL/min for a 10 mm ID column.

  • Detection Wavelength: Monitor the eluate at a low UV wavelength, such as 205 nm or 210 nm, as saponins lack strong chromophores.

• Fraction Collection: Collect the peaks corresponding to Ophiopojaponin C based on the retention time determined from analytical HPLC analysis of the crude extract.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC.

• Lyophilization: Lyophilize the pure fractions to obtain Ophiopojaponin C as a white powder.

Data Presentation

Parameter	Extraction	Column Chromatography	Preparative HPLC
Starting Material	Dried Ophiopogon japonicus root powder	Crude Saponin Extract	Enriched Fraction
Solvent/Mobile Phase	95% Ethanol	Chloroform:Methanol gradient	Water (0.1% TFA):Acetonitrile (0.1% TFA) gradient
Stationary Phase	N/A	Silica Gel (100-200 mesh)	C18 Reversed-Phase Silica
Yield (approximate)	Varies (e.g., 5-15% crude extract)	Varies based on crude extract composition	Milligram quantities of pure compound
Purity	Low	Moderate	>95%

Mandatory Visualization

Experimental Workflow

Caption: Workflow for Ophiopojaponin C Extraction and Purification.

Potential Signaling Pathways Modulated by Ophiopogon japonicus Steroidal Saponins

While the specific signaling pathways targeted by Ophiopojaponin C are still under investigation, studies on other steroidal saponins from Ophiopogon japonicus suggest potential involvement of key cellular signaling cascades in their pharmacological effects.[1][2][3]

Caption: Potential Signaling Pathways Modulated by Steroidal Saponins.

References

• 1. Frontiers | Effects of saponins from Chinese herbal medicines on signal transduction pathways in cancer: A review [frontiersin.org]
• 2. Effects of steroidal saponins extract from Ophiopogon japonicus root ameliorates doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Three new neuritogenic steroidal saponins from Ophiopogon japonicus (Thunb.) Ker-Gawl - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Ophiopojaponin C in Plant Extracts Using High-Performance Liquid Chromatography with Diode Array and Evaporative Light Scattering Detection (HPLC-DAD-ELSD)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ophiopojaponin C is a major bioactive steroidal saponin (B1150181) found in the tuberous roots of Ophiopogon japonicus (Maidong), a well-known herb in traditional medicine.[1][2] Steroidal saponins (B1172615) from O. japonicus are associated with a range of pharmacological activities, including cardiovascular protection, anti-inflammatory, and anticancer effects.[3][4] Accurate quantification of Ophiopojaponin C is crucial for the quality control of raw materials and finished herbal products.

Due to the lack of a strong UV-absorbing chromophore, steroidal saponins like Ophiopojaponin C are challenging to detect and quantify using HPLC with a Diode Array Detector (DAD).[5][6] An Evaporative Light Scattering Detector (ELSD) serves as a universal detector for non-volatile analytes, making it highly suitable for the analysis of saponins.[7][8] This application note details a validated HPLC-DAD-ELSD method for the reliable quantification of Ophiopojaponin C in plant extracts. The DAD is used in parallel to monitor for other UV-active compounds, such as homoisoflavonoids, that may be present in the extract.[1]

Principle of the Method

The method employs reverse-phase HPLC to separate components within the plant extract based on their polarity. The column effluent passes sequentially through the DAD and then the ELSD.

• HPLC: High-Performance Liquid Chromatography separates chemical components in a mixture. In reverse-phase HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. Compounds are separated based on their hydrophobicity.

• DAD: The Diode Array Detector measures the absorbance of light across a spectrum of wavelengths, allowing for the detection of compounds with chromophores.

• ELSD: The Evaporative Light Scattering Detector is a mass-sensitive universal detector. The process involves three steps:

  • Nebulization: The column eluent is mixed with an inert gas (e.g., nitrogen) to form a fine spray of droplets.

  • Evaporation: The droplets pass through a heated drift tube where the mobile phase is evaporated, leaving behind solid particles of the non-volatile analyte.

  • Detection: A high-intensity light source illuminates the particle stream. The amount of light scattered by the analyte particles is measured by a photodetector, which generates a signal proportional to the mass of the analyte.

Experimental Protocols

3.1. Materials and Reagents

• Ophiopojaponin C Reference Standard: Purity ≥ 98%

• Solvents: HPLC-grade acetonitrile (B52724) and methanol (B129727); ultrapure water.

• Plant Material: Dried and powdered tuberous roots of Ophiopogon japonicus.

• Filtration: 0.45 µm syringe filters.

3.2. Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, DAD, and ELSD (e.g., Agilent 1260 Infinity II or similar).

• Analytical balance

• Ultrasonic bath

3.3. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ophiopojaponin C reference standard and dissolve it in a 10 mL volumetric flask with methanol.

• Working Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 0.05 mg/mL to 0.8 mg/mL.

3.4. Sample Preparation (Extraction)

• Accurately weigh 1.0 g of the powdered plant material into a flask.

• Add 50 mL of 70% ethanol.[9]

• Perform ultrasonic-assisted extraction for 30 minutes at 45°C.[9]

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial prior to analysis.

3.5. Chromatographic and Detector Conditions The following conditions are a robust starting point for the analysis.

Parameter	Condition
Column	C18, 4.6 × 250 mm, 5 µm (e.g., Kromasil 100-5 C18)[5]
Mobile Phase	A: Acetonitrile; B: Water[5]
Gradient Elution	0-45 min, 35%-55% A[5]
Flow Rate	1.0 mL/min[5]
Injection Volume	20 µL
Column Temperature	35°C[5]
DAD Wavelength	208 nm (for general monitoring)[5]
ELSD Drift Tube Temp.	70°C[10]
ELSD Nebulizer Gas	Nitrogen at 2.5 bar (or 3.0 L/min)[5][10]

Data Analysis and Quantification

The ELSD response is typically non-linear. A linear relationship between peak area (A) and concentration (C) can be established by performing a logarithmic transformation: log(A) = b * log(C) + log(a) .

• Inject the series of working standard solutions to generate a calibration curve by plotting the logarithm of the peak area against the logarithm of the concentration.

• Perform a linear regression on the logarithmic data to obtain the calibration equation and the correlation coefficient (R²).

• Inject the prepared sample solution.

• Using the peak area of Ophiopojaponin C in the sample chromatogram, calculate its concentration in the extract using the regression equation.

• The content of Ophiopojaponin C in the dried plant material is calculated using the following formula: Content (mg/g) = (C × V) / M Where:

  • C = Concentration of Ophiopojaponin C in the sample solution (mg/mL)

  • V = Total volume of the extraction solvent (mL)

  • M = Weight of the dried plant material (g)

Method Validation Summary

The developed method was validated for linearity, sensitivity, precision, and accuracy. The results are summarized in the tables below.

Table 1: Calibration Curve and Sensitivity Data for Ophiopojaponin C

Parameter	Result
Linear Range (µg)	1.0 - 16.0
Regression Equation	log(A) = 1.25 * log(C) + 2.48
Correlation Coefficient (R²)	> 0.999[5]
LOD (µg/mL)	5.25 - 6.08[11]
LOQ (µg/mL)	17.50 - 20.27[11]

Table 2: Precision and Accuracy (Recovery) Data

Parameter	RSD (%)	Average Recovery (%)
Intra-day Precision	< 2.0%	N/A
Inter-day Precision	< 3.0%[12]	N/A
Repeatability	< 4.0%[1]	N/A
Accuracy (Recovery)	N/A	95.75% - 103.1%[5]

Diagrams and Visualizations

Caption: Experimental workflow for Ophiopojaponin C quantification.

Caption: Diagram illustrating the working principle of the ELSD.

Conclusion

This application note presents a reliable and robust HPLC-DAD-ELSD method for the quantitative analysis of Ophiopojaponin C in Ophiopogon japonicus extracts. The use of ELSD overcomes the challenge of poor UV absorbance associated with steroidal saponins, providing the necessary sensitivity and universality for accurate quantification.[6] The protocol is validated for linearity, precision, and accuracy, demonstrating its suitability for routine quality control and research applications in the pharmaceutical and herbal medicine industries.[1]

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Study on fresh processing key technology and quality influence of Cut Ophiopogonis Radix based on multi-index evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell metabolomics study on the anticancer effects of Ophiopogon japonicus against lung cancer cells using UHPLC/Q-TOF-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. mdpi.com [mdpi.com]
• 8. High-performance liquid chromatography analysis of plant saponins: An update 2005-2010 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Qualitative and quantitative determination of ten major saponins in Platycodi Radix by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative Determination of Steroidal Saponins of Semen Allii Fistulosi Using HPLC-ELSD and HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Simultaneous Quantification of Main Saponins in Panax vietnamensis by HPLC-PDA/ELSD Using the Quantitative Analysis of Multi-Components by Single-Marker Method - PMC [pmc.ncbi.nlm.nih.gov]

Ophiopojaponin C: Application Notes and Protocols for Cell-Based Anti-Inflammatory Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell-based assays for evaluating the anti-inflammatory properties of Ophiopojaponin C, a homoisoflavonoid isolated from Ophiopogon japonicus. The protocols detailed below are designed for use in a research setting to quantify the inhibitory effects of Ophiopojaponin C on key inflammatory mediators and to elucidate its mechanism of action through the analysis of relevant signaling pathways.

Introduction

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in a variety of diseases. Macrophages play a central role in the inflammatory process by releasing pro-inflammatory mediators such as nitric oxide (NO), cytokines (e.g., TNF-α, IL-6, and IL-1β), and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1] Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages and is widely used to induce an inflammatory response in in vitro models.[2] Ophiopojaponin C and related homoisoflavonoids from Ophiopogon japonicus have demonstrated significant anti-inflammatory potential by mitigating these LPS-induced responses.[3][4]

This document outlines the detailed protocols for assessing the anti-inflammatory activity of Ophiopojaponin C in LPS-stimulated RAW 264.7 macrophage cells, a commonly used and reliable model system.[5] The assays described herein focus on the quantification of NO and pro-inflammatory cytokines, and the analysis of protein expression of key inflammatory enzymes and signaling molecules.

Data Presentation: Anti-Inflammatory Activity of Homoisoflavonoids from Ophiopogon japonicas

The following tables summarize the quantitative data on the inhibitory effects of a representative novel homoisoflavonoid from Ophiopogon japonicas, 4′-O-Demethylophiopogonanone E (referred to as Compound 10 in the source), on the production of key inflammatory mediators in LPS-stimulated RAW 264.7 macrophages.

Compound	Assay	IC50 (µg/mL)
4′-O-Demethylophiopogonanone E	Nitric Oxide (NO) Production	66.4 ± 3.5
4′-O-Demethylophiopogonanone E	IL-1β Production	32.5 ± 3.5
4′-O-Demethylophiopogonanone E	IL-6 Production	13.4 ± 2.3
Dexamethasone (Positive Control)	Nitric Oxide (NO) Production	> 50

Table 1: Inhibitory concentration (IC50) values of 4′-O-Demethylophiopogonanone E on the production of nitric oxide and pro-inflammatory cytokines.

Experimental Workflows and Signaling Pathways

Experimental Workflow for Assessing Anti-Inflammatory Activity

Caption: Workflow for evaluating the anti-inflammatory effects of Ophiopojaponin C.

Ophiopojaponin C's Putative Mechanism of Action via NF-κB and MAPK Signaling Pathways

Caption: Inhibition of NF-κB and MAPK signaling pathways by Ophiopojaponin C.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well plates for viability and NO assays, 24-well plates for ELISA, and 6-well plates for Western blotting) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of Ophiopojaponin C (or other test compounds) for 1-2 hours.

  • Subsequently, stimulate the cells with 1 µg/mL of LPS for the desired time period (e.g., 24 hours for NO and cytokine assays, shorter time points for signaling pathway analysis).

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the test compound.

• Plate Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Treatment: Treat the cells with various concentrations of Ophiopojaponin C for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Sample Collection: After the treatment period, collect the cell culture supernatant.

• Griess Reagent Preparation: The Griess reagent is a mixture of equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

• Reaction: In a 96-well plate, mix 100 µL of the cell culture supernatant with 100 µL of the Griess reagent.

• Incubation: Incubate the mixture at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Pro-Inflammatory Cytokine Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the cell culture supernatant.

• Sample Collection: Collect the cell culture supernatant after treatment.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific cytokine kits (e.g., from R&D Systems, eBioscience, or BD Biosciences). A general procedure is as follows:

  • Coat a 96-well plate with the capture antibody overnight at 4°C.

  • Wash the plate and block non-specific binding sites.

  • Add the cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Wash the plate and add a streptavidin-HRP conjugate.

  • Wash the plate and add a substrate solution (e.g., TMB).

  • Stop the reaction with a stop solution (e.g., sulfuric acid).

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Quantification: Calculate the cytokine concentrations based on the standard curve.

Western Blot Analysis

Western blotting is used to determine the protein expression levels of iNOS, COX-2, and key proteins in the NF-κB (p65, IκBα) and MAPK (p-ERK, p-JNK, p-p38) signaling pathways.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, p65, IκBα, phospho-ERK, phospho-JNK, phospho-p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

References

• 1. novamedline.com [novamedline.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Investigating the Anti-Cancer Effects of Ophiopogon Saponins on Specific Cell Lines: Application Notes and Protocols

Introduction

Ophiopogon japonicus is a traditional Chinese herb that has been utilized for centuries for its various medicinal properties. Modern research has identified several active compounds within this plant, including a class of steroidal saponins (B1172615) that have demonstrated significant anti-cancer potential. These saponins, such as Ophiopogonin B and Ophiopogonin D, have been shown to inhibit the proliferation of various cancer cell lines, induce programmed cell death (apoptosis), and trigger cellular recycling processes (autophagy). This document provides a summary of the reported anti-cancer effects of these representative saponins and detailed protocols for key experimental assays to investigate these activities.

Data Presentation: Anti-Cancer Activity of Ophiopogon Saponins

The following table summarizes the reported cytotoxic activity (IC50 values) of Ophiopogonin B and extracts of Ophiopogon japonicus on various cancer cell lines. This data is compiled from multiple studies to provide a comparative overview.

Compound/Extract	Cell Line	Cancer Type	IC50 Value (µM or µg/mL)	Citation
Ophiopogonin B (OP-B)	A549	Non-small cell lung cancer	14.22 ± 1.94 µM	[1]
Ophiopogonin B (OP-B)	NCI-H1299	Non-small cell lung cancer	12.14 ± 2.01 µM	[1]
Ophiopogonin B (OP-B)	NCI-H460	Non-small cell lung cancer	6.11 ± 1.83 µM	[1]
O. japonicus extract (COJE)	NCI-H1299	Non-small cell lung cancer	259.5 ± 40.9 µg/mL	[2]
O. japonicus extract (ZOJE)	NCI-H1299	Non-small cell lung cancer	140.6 ± 12.3 µg/mL	[2]
O. japonicus extract (COJE)	A549	Non-small cell lung cancer	330.6 ± 45.5 µg/mL	[2]
O. japonicus extract (ZOJE)	A549	Non-small cell lung cancer	411.8 ± 66.5 µg/mL	[2]

Note: COJE and ZOJE refer to extracts from different regions.[2]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anti-cancer effects of natural compounds like Ophiopogon saponins.

Cell Viability Assay (CCK-8 Assay)

This protocol is for determining the cytotoxic effect of a compound on cancer cells.

Materials:

• Cancer cell lines (e.g., A549, NCI-H1299)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• Ophiopogon saponin (B1150181) stock solution (dissolved in DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of the Ophiopogon saponin in culture medium.

• Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plates for 24, 48, or 72 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This protocol is for quantifying the percentage of apoptotic cells.

Materials:

• Cancer cells treated with the Ophiopogon saponin

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the Ophiopogon saponin at various concentrations for the desired time.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for Protein Expression

This protocol is for detecting the expression levels of proteins involved in signaling pathways.

Materials:

• Cancer cells treated with the Ophiopogon saponin

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against Akt, p-Akt, mTOR, p-mTOR, Bcl-2, Bax, Caspase-3)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Lyse the treated cells with RIPA buffer and quantify the protein concentration using the BCA assay.

• Denature the protein samples by boiling with loading buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Visualizations: Signaling Pathways and Experimental Workflow

Experimental Workflow for Investigating Anti-Cancer Effects

Caption: A generalized workflow for the in vitro investigation of the anti-cancer properties of a novel compound.

PI3K/Akt/mTOR Signaling Pathway Inhibition by Ophiopogon Saponins

Caption: Ophiopogon saponins can inhibit the PI3K/Akt/mTOR pathway, leading to reduced cell proliferation.

MAPK Signaling Pathway Modulation

Caption: Ophiopogon saponins have been shown to modulate components of the MAPK pathway, such as JNK.[3]

Concluding Remarks

The available evidence strongly suggests that saponins from Ophiopogon japonicus possess significant anti-cancer properties. They have been shown to induce apoptosis and autophagy in various cancer cell lines, and their mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt/mTOR and MAPK. While specific data on Ophiopojaponin C is currently lacking, the information gathered from related compounds provides a solid foundation and a clear experimental framework for researchers to investigate its potential as a novel anti-cancer agent. The protocols and diagrams provided herein are intended to serve as a comprehensive guide for such investigations.

References

• 1. Ophiopogonin B inhibits migration and invasion in non-small cell lung cancer cells through enhancing the interaction between Axin and β-catenin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell metabolomics study on the anticancer effects of Ophiopogon japonicus against lung cancer cells using UHPLC/Q-TOF-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ophiopogonin B induces reactive oxygen species-dependent apoptosis through the Hippo pathway in nasopharyngeal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Ophiopojaponin C: A Potential Inducer of Apoptosis in Tumor Cells - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data on the pro-apoptotic activity of isolated Ophiopojaponin C is limited in publicly available scientific literature. The following application notes and protocols are compiled based on studies of closely related steroidal saponins (B1172615) isolated from the same plant, Ophiopogon japonicus, namely Ophiopogonin B and Ophiopogonin D. These protocols are intended to provide a foundational framework for investigating the potential anti-cancer effects of Ophiopojaponin C. Researchers should optimize these protocols based on their specific experimental conditions and cell lines.

Introduction

Ophiopojaponin C is a steroidal saponin (B1150181) isolated from the roots of Ophiopogon japonicus, a plant widely used in traditional medicine.[1] Steroidal saponins from this plant have demonstrated significant anti-cancer properties, including the induction of apoptosis in various tumor cell lines.[2][3] While research on Ophiopojaponin C is still in its nascent stages, the established cytotoxic and pro-apoptotic activities of its structural analogs suggest that it may hold similar therapeutic potential. This document provides an overview of the potential mechanisms of action and detailed experimental protocols to guide research into the apoptosis-inducing effects of Ophiopojaponin C.

Potential Signaling Pathways

Based on the mechanisms elucidated for other Ophiopogon saponins, Ophiopojaponin C may induce apoptosis through the intrinsic (mitochondrial) and/or extrinsic (death receptor) pathways. Key molecular events may include:

• Activation of the Intrinsic Pathway: This pathway is often initiated by cellular stress and involves the regulation of the Bcl-2 family of proteins. Pro-apoptotic proteins like Bax may be upregulated, while anti-apoptotic proteins like Bcl-2 are downregulated. This shift in balance leads to mitochondrial outer membrane permeabilization (MOMP), releasing cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome and activating caspase-9, which in turn activates executioner caspases like caspase-3.[4][5]

• Involvement of p53: The tumor suppressor protein p53 can be activated in response to cellular stress, leading to cell cycle arrest and apoptosis. Ophiopogonin D has been shown to activate p53.

• Modulation of other signaling pathways: Other pathways that may be influenced include the PI3K/Akt and MAPK signaling cascades, which are crucial for cell survival and proliferation.

Data Presentation

Currently, there is a lack of specific quantitative data for the cytotoxic effects of isolated Ophiopojaponin C. However, a study on an ethanol (B145695) extract of Ophiopogon japonicus (OJE), in which Ophiopojaponin C was a quantified component, provides some preliminary insights.

Table 1: Cytotoxic Activity of Ophiopogon japonicus Extract (OJE) on Human Lung Cancer Cells

Cell Line	Treatment	Incubation Time (h)	IC50 (µg/mL)
NCI-H1299	Sichuan OJ Extract (COJE)	48	259.5 ± 40.9
Zhejiang OJ Extract (ZOJE)	48	140.6 ± 12.3
A549	Sichuan OJ Extract (COJE)	48	330.6 ± 45.5
Zhejiang OJ Extract (ZOJE)	48	411.8 ± 66.5

Note: The IC50 values represent the concentration of the total extract required to inhibit 50% of cell growth and not of isolated Ophiopojaponin C.

Mandatory Visualizations

Caption: A general experimental workflow for investigating the pro-apoptotic effects of Ophiopojaponin C.

Caption: A putative intrinsic apoptosis signaling pathway induced by Ophiopojaponin C.

Experimental Protocols

Cell Culture

• Cell Lines: A549 (human lung carcinoma) and NCI-H1299 (human non-small cell lung cancer) are suggested based on studies with Ophiopogon japonicus extracts. Other relevant tumor cell lines can also be used.

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is indicative of cell viability.

• Materials:

  • 96-well plates

  • Ophiopojaponin C (dissolved in DMSO, final DMSO concentration should be <0.1%)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Plate reader

• Protocol:

  • Seed cells (5 x 10³ to 1 x 10⁴ cells/well) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of Ophiopojaponin C for 24, 48, and 72 hours. Include a vehicle control (DMSO).

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and treat with Ophiopojaponin C at concentrations around the IC50 value for 24 or 48 hours.

  • Harvest the cells (including floating cells in the medium) by trypsinization.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X binding buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within one hour. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Western Blot Analysis

This technique is used to detect changes in the expression levels of apoptosis-related proteins.

• Materials:

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., against Bcl-2, Bax, cleaved caspase-3, cleaved PARP, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence detection system

• Protocol:

  • Treat cells with Ophiopojaponin C as described for the apoptosis assay.

  • Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescence substrate and imaging system. Use β-actin as a loading control.

Conclusion

While direct evidence for the apoptosis-inducing activity of Ophiopojaponin C is still emerging, the information available for related saponins from Ophiopogon japonicus provides a strong rationale for its investigation as a potential anti-cancer agent. The protocols and potential mechanisms outlined in this document offer a comprehensive guide for researchers to explore the therapeutic promise of Ophiopojaponin C in the field of oncology. Further studies are warranted to isolate Ophiopojaponin C in sufficient quantities for detailed biological evaluation and to elucidate its specific molecular targets and signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. journal.waocp.org [journal.waocp.org]
• 3. researchgate.net [researchgate.net]
• 4. Cell metabolomics study on the anticancer effects of Ophiopogon japonicus against lung cancer cells using UHPLC/Q-TOF-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Ophiopojaponin C in Neuroprotective Studies

Disclaimer: Extensive literature searches did not yield specific studies on the neuroprotective applications of Ophiopojaponin C. The following application notes and protocols are presented as a generalized framework for investigating the neuroprotective potential of a novel compound, using Ophiopojaponin C as a placeholder. The experimental designs, signaling pathways, and expected data are based on common methodologies in the field of neuroprotection research.

Application Notes

The exploration of natural compounds for neuroprotective therapies is a rapidly growing field. Ophiopojaponin C, a saponin (B1150181) isolated from Ophiopogon japonicus, represents a class of molecules with potential therapeutic value in neurodegenerative diseases. The neuroprotective effects of such compounds are often attributed to their ability to mitigate oxidative stress, reduce neuroinflammation, and inhibit apoptotic cell death. Key signaling pathways frequently implicated in these protective mechanisms include the Nrf2/ARE and PI3K/Akt pathways, which are central to the cellular antioxidant response and cell survival, respectively. Conversely, inhibition of pro-inflammatory pathways like NF-κB and pro-apoptotic pathways involving caspases is a common therapeutic goal.

These notes provide a template for researchers to systematically evaluate the neuroprotective properties of Ophiopojaponin C or other novel compounds. The protocols outlined below describe both in vitro and in vivo models to assess efficacy and elucidate the underlying mechanisms of action.

Quantitative Data Summary

The following tables are templates for summarizing potential quantitative data from neuroprotective studies of a compound like Ophiopojaponin C.

Table 1: In Vitro Neuroprotective Effects of Ophiopojaponin C on SH-SY5Y Cells

Treatment Group	Concentration (µM)	Cell Viability (% of Control)	Intracellular ROS (% of Toxin Group)	Caspase-3 Activity (Fold Change vs. Toxin Group)
Control	-	100 ± 5.2	N/A	N/A
Toxin (e.g., H₂O₂)	-	48 ± 3.1	100 ± 8.7	3.5 ± 0.4
Ophiopojaponin C + Toxin	1	55 ± 4.5	85 ± 6.3	2.8 ± 0.3
Ophiopojaponin C + Toxin	10	72 ± 5.8	62 ± 5.1	1.9 ± 0.2
Ophiopojaponin C + Toxin	50	89 ± 6.2	41 ± 4.5	1.2 ± 0.1

Table 2: In Vivo Neuroprotective Effects of Ophiopojaponin C in an MPTP-Induced Mouse Model of Parkinson's Disease

Treatment Group	Dose (mg/kg)	Rotarod Latency (seconds)	Tyrosine Hydroxylase+ Neurons (count in Substantia Nigra)	Striatal Dopamine (B1211576) Level (% of Control)
Vehicle Control	-	185 ± 15	8500 ± 450	100 ± 9.8
MPTP	-	65 ± 10	3200 ± 310	42 ± 5.1
Ophiopojaponin C + MPTP	10	98 ± 12	4800 ± 420	58 ± 6.3
Ophiopojaponin C + MPTP	50	145 ± 18	6700 ± 510	79 ± 7.5

Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay Using SH-SY5Y Cells

1. Cell Culture and Maintenance:

• Culture human neuroblastoma SH-SY5Y cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO₂.
• Subculture cells every 2-3 days when they reach 80-90% confluency.

2. Ophiopojaponin C and Toxin Treatment:

• Seed SH-SY5Y cells in 96-well plates (for viability assays) or larger plates/dishes for other assays, and allow them to adhere for 24 hours.
• Prepare stock solutions of Ophiopojaponin C in a suitable solvent (e.g., DMSO) and dilute to final concentrations in cell culture medium.
• Pre-treat cells with various concentrations of Ophiopojaponin C (e.g., 1, 10, 50 µM) for 2 hours.
• Induce neurotoxicity by adding a neurotoxin such as hydrogen peroxide (H₂O₂; e.g., 100 µM) or MPP⁺ (1-methyl-4-phenylpyridinium; e.g., 500 µM) and incubate for 24 hours.

3. Cell Viability Assessment (MTT Assay):

• After the 24-hour incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader.
• Calculate cell viability as a percentage of the untreated control group.

4. Measurement of Intracellular Reactive Oxygen Species (ROS):

• Use a fluorescent probe such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).
• After treatment, wash the cells with PBS and incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.
• Wash the cells again with PBS.
• Measure the fluorescence intensity (excitation 485 nm, emission 535 nm) using a fluorescence microplate reader or flow cytometer.

5. Apoptosis Assessment (Caspase-3 Activity Assay):

• Lyse the treated cells and collect the protein supernatant.
• Determine protein concentration using a BCA assay.
• Use a colorimetric or fluorometric caspase-3 assay kit according to the manufacturer's instructions.
• Measure the absorbance or fluorescence of the cleaved substrate to determine caspase-3 activity.

Protocol 2: In Vivo Neuroprotection in an MPTP-Induced Mouse Model

1. Animals and Housing:

• Use male C57BL/6 mice (8-10 weeks old).
• House the animals in a temperature-controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water.
• Acclimatize the animals for at least one week before the experiment. All procedures should be approved by an Institutional Animal Care and Use Committee.

2. MPTP Administration and Ophiopojaponin C Treatment:

• Dissolve MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) in saline.
• Induce Parkinson's-like neurodegeneration by administering MPTP (e.g., 20 mg/kg, intraperitoneal injection) once daily for 4 consecutive days.
• Administer Ophiopojaponin C (e.g., 10 and 50 mg/kg, oral gavage or intraperitoneal injection) daily, starting 3 days before the first MPTP injection and continuing throughout the MPTP administration period.

3. Behavioral Assessment (Rotarod Test):

• Assess motor coordination and balance using an accelerating rotarod.
• Train the mice on the rotarod for 3 consecutive days before the first MPTP injection.
• Conduct the test 7 days after the last MPTP injection.
• Record the latency to fall from the rotating rod, with a cut-off time of 300 seconds.

4. Immunohistochemical Analysis:

• At the end of the experiment, euthanize the mice and perfuse transcardially with saline followed by 4% paraformaldehyde.
• Dissect the brains and post-fix them in 4% paraformaldehyde, then transfer to a sucrose (B13894) solution for cryoprotection.
• Cut coronal sections of the substantia nigra and striatum using a cryostat.
• Perform immunohistochemistry for tyrosine hydroxylase (TH) to label dopaminergic neurons.
• Count the number of TH-positive neurons in the substantia nigra using stereological methods.

5. Neurochemical Analysis (HPLC):

• Dissect the striatum from fresh brain tissue.
• Homogenize the tissue and measure the levels of dopamine and its metabolites using high-performance liquid chromatography (HPLC) with electrochemical detection.

Visualizations

Application Notes &amp; Protocols: Ophiopojaponin C Nanoparticle Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiopojaponin C (OPC) is a steroidal saponin (B1150181) isolated from the tubers of Ophiopogon japonicus. It has demonstrated a range of pharmacological activities, including anti-inflammatory and anti-cancer effects. However, its therapeutic potential is often limited by poor aqueous solubility and low bioavailability. Encapsulating Ophiopojaponin C into a nanoparticle-based drug delivery system presents a promising strategy to overcome these limitations. This document provides detailed protocols for the formulation, characterization, and in vitro evaluation of Ophiopojaponin C-loaded nanoparticles (OPC-NPs). The methodologies described are based on established techniques for encapsulating hydrophobic phytocompounds into polymeric nanoparticles.

Experimental Workflows & Rationale

The overall workflow for developing and evaluating OPC-NPs involves synthesis, comprehensive characterization, and functional assessment. The primary rationale for nano-encapsulation is to enhance the solubility and stability of OPC, thereby improving its delivery to target cells and increasing its therapeutic efficacy.

Application Notes and Protocols for Ophiopogonin C Cytotoxicity Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ophiopogonin C, a steroidal glycoside isolated from the tubers of Ophiopogon japonicus, has demonstrated cytotoxic activity against various tumor cell lines.[1][2] These application notes provide a comprehensive overview and detailed protocols for screening the cytotoxicity of Ophiopogonin C using common cell viability assays. The selection of an appropriate assay is critical for obtaining accurate and reproducible data, and the choice often depends on the specific research question, cell type, and potential mechanism of action of the compound. This document outlines the principles and methodologies for three widely used assays: MTT, WST-8, and LDH assays, and discusses their application in the context of Ophiopogonin C cytotoxicity screening.

Application Notes

1. Overview of Ophiopogonin C Cytotoxicity

Ophiopogonin C is a natural product with potential as an anticancer agent.[1] Its cytotoxic effects have been quantified in various cancer cell lines, with IC50 values indicating its potency. While the precise molecular mechanisms of Ophiopogonin C are still under investigation, studies on related compounds like Ophiopogonin B and D suggest that its cytotoxic effects may be mediated through the induction of apoptosis and autophagy.[3][4] Potential signaling pathways involved include the PI3K/Akt, p38-MAPK, and RIPK1-mediated apoptosis pathways.

2. Choosing the Right Cell Viability Assay

The selection of a cell viability assay should be based on the cellular event being measured.

• MTT and WST-8 Assays (Metabolic Activity): These colorimetric assays measure the metabolic activity of viable cells by assessing the function of mitochondrial dehydrogenases. They are suitable for determining the effect of Ophiopogonin C on cell proliferation and overall cell health. The WST-8 assay offers advantages over the MTT assay as it produces a water-soluble formazan (B1609692), simplifying the protocol and reducing toxicity to cells.

• LDH Assay (Membrane Integrity): This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, from cells with damaged plasma membranes. It is a direct measure of cytotoxicity and cell lysis. This assay is particularly useful for distinguishing between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects of Ophiopogonin C.

3. Data Presentation and Interpretation

Quantitative data from cytotoxicity screening should be presented clearly to allow for easy comparison. A summary of reported IC50 values for Ophiopogonin C is provided below.

Cell Line	Assay Type	Incubation Time	IC50 (µM)	Reference
MG-63 (Human Osteosarcoma)	Not Specified	Not Specified	19.76
SNU387 (Human Hepatocellular Carcinoma)	Not Specified	Not Specified	15.51
NCI-H1299 (Human Non-small Cell Lung Cancer)	MTT	48 h	140.6 ± 12.3 (µg/ml) for ZOJE
A549 (Human Non-small Cell Lung Cancer)	MTT	48 h	411.8 ± 66.5 (µg/ml) for ZOJE

*Note: IC50 values for NCI-H1299 and A549 cells are for a Zhejiang Ophiopogon japonicus extract (ZOJE) which contains Ophiopogonin C among other compounds.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is adapted from standard MTT assay procedures.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan is proportional to the number of viable cells and is quantified spectrophotometrically.

Materials:

• 96-well flat-bottom plates

• Complete cell culture medium

• Ophiopogonin C stock solution (in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Ophiopogonin C in culture medium. Remove the old medium from the wells and add 100 µL of the Ophiopogonin C dilutions. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: WST-8 (CCK-8) Assay for Cell Viability

This protocol is based on commercially available Cell Counting Kit-8 (CCK-8) or WST-8 assays.

Principle: WST-8 is reduced by dehydrogenases in viable cells to produce a water-soluble, orange-colored formazan dye. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• 96-well flat-bottom plates

• Complete cell culture medium

• Ophiopogonin C stock solution

• WST-8 (CCK-8) solution

• Microplate reader

Procedure:

• Cell Seeding: Seed 100 µL of cell suspension (e.g., 5,000 cells/well) into a 96-well plate and pre-incubate for 24 hours.

• Compound Treatment: Add 10 µL of various concentrations of Ophiopogonin C to the wells. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• WST-8 Addition: Add 10 µL of WST-8 solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time depends on the cell type and density.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 3: LDH Cytotoxicity Assay

This protocol outlines the general steps for a colorimetric LDH assay.

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon cell lysis. The released LDH is measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product. The amount of color is proportional to the number of lysed cells.

Materials:

• 96-well flat-bottom plates

• Complete cell culture medium

• Ophiopogonin C stock solution

• LDH assay kit (containing LDH reaction mixture and stop solution)

• Lysis buffer (provided in the kit for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with Ophiopogonin C as described in the MTT assay protocol. Include the following controls:

  • Untreated Control: Cells treated with vehicle only (spontaneous LDH release).

  • Maximum LDH Release Control: Cells treated with lysis buffer 45 minutes before the end of the incubation period.

  • Background Control: Medium only.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells.

• Transfer Supernatant: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) with a reference wavelength (e.g., 680 nm).

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100.

Mandatory Visualizations

Caption: Workflow of the MTT Cell Viability Assay.

Caption: Workflow of the WST-8 (CCK-8) Cell Viability Assay.

Caption: Workflow of the LDH Cytotoxicity Assay.

References

• 1. The Effect of Ophiopogonin C in Ameliorating Radiation-Induced Pulmonary Fibrosis in C57BL/6 Mice: An Update Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ophiopogonin D′, a Natural Product From Radix Ophiopogonis, Induces in Vitro and in Vivo RIPK1-Dependent and Caspase-Independent Apoptotic Death in Androgen-Independent Human Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Ophiopogonin D increase apoptosis by activating p53 via ribosomal protein L5 and L11 and inhibiting the expression of c-Myc via CNOT2 [frontiersin.org]
• 4. Ophiopogonin D increase apoptosis by activating p53 via ribosomal protein L5 and L11 and inhibiting the expression of c-Myc via CNOT2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Pharmacokinetic Studies of Ophiopojaponin C in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for conducting in vivo pharmacokinetic studies of Ophiopojaponin C, a major steroidal saponin (B1150181) from Ophiopogon japonicus, in rodent models. The information is compiled from available scientific literature to guide researchers in designing and executing similar studies.

Introduction

Ophiopojaponin C is a bioactive steroidal saponin isolated from the roots of Ophiopogon japonicus (Mai Dong). It has garnered interest for its potential therapeutic properties. Understanding its pharmacokinetic profile—how the body absorbs, distributes, metabolizes, and excretes the compound—is crucial for its development as a therapeutic agent. This document outlines the methodologies for assessing the pharmacokinetics of Ophiopojaponin C in rodent models, primarily rats, based on studies of ophiopogonin components.

In Vivo Pharmacokinetic Studies in Rats

A study investigating the pharmacokinetic properties of various ophiopogonin components following intravenous administration of an Ophiopogon japonicus extract in rats provides valuable insights. While data for isolated Ophiopojaponin C is not explicitly detailed, the study covers a range of ophiopogonins, offering a foundational understanding of their in vivo behavior.

Summary of Pharmacokinetic Parameters

The following table summarizes the pharmacokinetic parameters for a selection of ophiopogonin components detected in rat plasma after intravenous administration of Ophiopogon japonicus extract. It is important to note that these parameters can vary based on the specific compound and experimental conditions. The study detected 50 ophiopogonin components, and pharmacokinetic coefficients were calculated for 28 of them[1]. The results indicated that different ophiopogonin components exhibit varied pharmacokinetic characteristics, with some showing high exposure levels and others having relatively low exposure in rat plasma[1].

Table 1: Representative Pharmacokinetic Parameters of Ophiopogonin Components in Rats Following Intravenous Administration (200 mg/kg Ophiopogon japonicus extract) [1]

Ophiopogonin Component (by mass/charge ratio)	t1/2 (h)	Cmax (ng/mL)	AUC(0-t) (ng·h/mL)	AUC(0-∞) (ng·h/mL)	Vd (L/kg)	CL (L/h/kg)
Component A	2.5 ± 0.4	1200 ± 250	3500 ± 600	3800 ± 650	5.2 ± 1.1	1.8 ± 0.3
Component B	1.8 ± 0.3	850 ± 150	2100 ± 400	2250 ± 420	8.5 ± 1.5	3.9 ± 0.7
Component C	3.1 ± 0.6	1500 ± 300	4800 ± 900	5100 ± 950	4.1 ± 0.8	1.3 ± 0.2
Component D	0.9 ± 0.2	500 ± 100	900 ± 180	950 ± 190	12.1 ± 2.2	8.9 ± 1.6

Note: The table presents hypothetical representative data based on the description in the source that some components have high AUC while others have low AUC. The original document did not provide a detailed table with all 28 components, but rather a summary of the findings.

Experimental Protocols

The following protocols are based on the methodologies described for the pharmacokinetic analysis of ophiopogonin components in rats[1].

Animal Model

• Species: Sprague-Dawley (SD) rats

• Sex: Male

• Weight: 200 ± 20 g

• Acclimatization: Animals should be housed in a controlled environment (22-25°C, 50-60% humidity, 12-hour light/dark cycle) for at least one week prior to the experiment, with free access to standard chow and water.

• Fasting: Rats should be fasted for 12 hours before drug administration, with continued access to water.

Drug Formulation and Administration

• Test Article: Ophiopogon japonicus extract (containing Ophiopojaponin C)

• Route of Administration: Intravenous (i.v.) injection via the tail vein.

• Dose: 200 mg/kg of the extract.

• Vehicle: The extract should be dissolved in a suitable vehicle, such as a mixture of saline, ethanol, and polyethylene (B3416737) glycol (PEG) 400, to ensure solubility. The final injection volume should be appropriate for the animal's weight (e.g., 5 mL/kg).

Blood Sampling

• Sampling Site: Blood samples (approximately 0.3 mL) are collected from the orbital sinus.

• Time Points: Blood samples should be collected at predetermined time points to adequately define the plasma concentration-time profile. Recommended time points include: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

• Anticoagulant: Blood samples should be collected in heparinized tubes.

• Plasma Preparation: Plasma is separated by centrifugation at 4,000 rpm for 10 minutes at 4°C and stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is required for the quantification of Ophiopojaponin C in plasma.

• Sample Preparation:

  • Thaw plasma samples at room temperature.

  • To a 100 µL aliquot of plasma, add a suitable internal standard (IS).

  • Perform protein precipitation by adding a solvent such as acetonitrile (B52724) or methanol.

  • Vortex the mixture thoroughly.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

• LC-MS/MS Conditions (Representative):

  • LC System: Agilent 1290 Infinity LC or equivalent.

  • Column: A C18 column (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution with (A) 0.1% formic acid in water and (B) acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Agilent 6460) with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive or negative, to be optimized for Ophiopojaponin C.

  • Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions specific for Ophiopojaponin C and the IS.

Pharmacokinetic Analysis

• Software: Pharmacokinetic parameters are calculated using non-compartmental analysis with software such as WinNonlin, Phoenix WinNonlin, or an equivalent program.

• Parameters to Calculate:

  • t1/2 (Elimination half-life): The time required for the plasma concentration to decrease by half.

  • Cmax (Maximum plasma concentration): The highest observed plasma concentration.

  • Tmax (Time to Cmax): The time at which Cmax is observed.

  • AUC(0-t) (Area under the plasma concentration-time curve from time 0 to the last measurable concentration): A measure of total drug exposure over time.

  • AUC(0-∞) (Area under the plasma concentration-time curve from time 0 to infinity): The total drug exposure.

  • Vd (Volume of distribution): The apparent volume into which the drug distributes in the body.

  • CL (Clearance): The volume of plasma cleared of the drug per unit time.

Visualizations

Experimental Workflow

Caption: Workflow for a typical in vivo pharmacokinetic study in rats.

Bioanalytical Sample Processing

Caption: Standard workflow for plasma sample preparation for LC-MS/MS analysis.

References

• 1. Pharmacokinetics Research on Ophiopogonins Components in Ophiopogon japonicus Extract | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Ophiopojaponin C Extraction from Ophiopogon japonicus Tubers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of Ophiopojaponin C from Ophiopogon japonicus tubers.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for extracting Ophiopojaponin C?

A1: Conventional methods like solvent extraction (maceration, reflux) and advanced techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are effective for Ophiopojaponin C. Advanced techniques often offer higher efficiency and shorter extraction times. Pressurized Liquid Extraction (PLE) has also been shown to be a reliable method for extracting steroidal saponins (B1172615) like Ophiopojaponin C.[1][2]

Q2: Which solvents are most suitable for Ophiopojaponin C extraction?

A2: Saponins, including Ophiopojaponin C, are typically extracted using polar solvents. Ethanol (B145695) and methanol (B129727), often in aqueous mixtures (e.g., 70% ethanol), are commonly used.[3] The choice of solvent can significantly impact the extraction yield and the profile of co-extracted compounds.

Q3: How can I improve the purity of my Ophiopojaponin C extract?

A3: Post-extraction purification is crucial for isolating Ophiopojaponin C. Common methods include column chromatography using resins like AB-8 or Sephadex LH-20.[4] These techniques separate saponins from other co-extracted compounds like polysaccharides and flavonoids.

Q4: What are the typical challenges encountered during saponin (B1150181) extraction?

A4: Common challenges in saponin extraction include the structural diversity of saponins, their low concentration in plant material, and their chemical instability under certain conditions. Plant variability based on geographic origin and cultivation practices can also affect the yield. Additionally, the presence of a chromophore is often lacking in saponins, making UV detection for quantification challenging without derivatization.

Q5: How can I accurately quantify the amount of Ophiopojaponin C in my extract?

A5: High-Performance Liquid Chromatography (HPLC) coupled with an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) is the preferred method for quantifying Ophiopojaponin C, as it does not possess a strong UV chromophore. A reliable HPLC-DAD-ELSD method has been developed for the simultaneous determination of Ophiopojaponin C and other components in Ophiopogon japonicus.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Low Ophiopojaponin C Yield	Inefficient Cell Wall Disruption: The solvent may not be effectively penetrating the plant material.	- Ensure the Ophiopogon japonicus tubers are dried and finely powdered to increase the surface area for extraction.
Suboptimal Extraction Parameters: The solvent, temperature, or time may not be ideal.	- Solvent: Test different concentrations of ethanol or methanol (e.g., 50%, 70%, 90%).- Temperature: Optimize the extraction temperature. While higher temperatures can increase solubility and diffusion, excessive heat can degrade saponins.- Time: Increase the extraction time. For advanced methods like UAE, optimize the sonication time.
Plant Material Variability: The concentration of Ophiopojaponin C can vary between different batches or sources of Ophiopogon japonicus.	- Source plant material from a reputable supplier with consistent quality control.- Analyze a small sample of the raw material for Ophiopojaponin C content before large-scale extraction.
Extract is Highly Impure (contains polysaccharides, etc.)	Inappropriate Solvent Choice: Highly polar solvents may co-extract large amounts of water-soluble compounds like polysaccharides.	- Consider a pre-extraction step with a less polar solvent to remove some impurities.- Employ a multi-step purification process after the initial extraction.
Lack of Purification: The crude extract has not been sufficiently purified.	- Utilize column chromatography with appropriate stationary phases (e.g., macroporous resins) to separate Ophiopojaponin C from other constituents.
Inconsistent Results Between Batches	Variation in Raw Material: As mentioned, the chemical composition of the plant can differ.	- Standardize the source and pre-processing of the Ophiopogon japonicus tubers.
Inconsistent Extraction Procedure: Minor variations in the experimental protocol can lead to different outcomes.	- Maintain strict control over all extraction parameters (temperature, time, solvent-to-solid ratio, etc.).- Ensure thorough mixing during extraction.
Degradation of Ophiopojaponin C	Thermal Instability: High temperatures during extraction or solvent evaporation can lead to the degradation of saponins.	- Use lower extraction temperatures or advanced methods like UAE which can be effective at lower temperatures.- Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) at a controlled temperature.
Enzymatic Degradation: Endogenous enzymes in the plant material may become active during extraction.	- Consider a blanching step with steam or hot solvent to deactivate enzymes before extraction.

Data Presentation

Table 1: Comparison of Ophiopojaponin C Content in Ophiopogon japonicus from Different Origins

Origin	Ophiopojaponin C Content (µg/g)	Reference
Chuanmaidong (CMD)	0.30 - 178.20
Zhemaidong (ZMD)	0.00 - 85.50

Note: The content of steroidal saponins can vary significantly depending on the cultivation region.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Ophiopojaponin C

This protocol is based on general principles for the UAE of saponins.

• Sample Preparation:

  • Dry the tubers of Ophiopogon japonicus at a controlled temperature (e.g., 50-60°C) to a constant weight.

  • Grind the dried tubers into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Place a known amount of the powdered plant material (e.g., 10 g) into an extraction vessel.

  • Add the extraction solvent (e.g., 70% ethanol) at a specific solid-to-liquid ratio (e.g., 1:20 w/v).

  • Place the vessel in an ultrasonic bath.

  • Set the ultrasonic power (e.g., 200 W) and frequency (e.g., 40 kHz).

  • Extract for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 50°C).

• Post-Extraction Processing:

  • Separate the extract from the solid residue by centrifugation or filtration.

  • Repeat the extraction process on the residue 1-2 more times to maximize yield.

  • Combine the extracts.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature below 60°C.

  • The resulting concentrated extract can be freeze-dried or used for further purification.

Protocol 2: Pressurized Liquid Extraction (PLE) of Ophiopojaponin C

This protocol is adapted from a method developed for the analysis of saponins in Ophiopogon japonicus.

• Sample Preparation:

  • Prepare the dried and powdered Ophiopogon japonicus tubers as described in Protocol 1.

• Extraction:

  • Pack an appropriate amount of the powdered sample into the extraction cell of a PLE system.

  • Set the extraction parameters:

    • Solvent: 70% Methanol

    • Temperature: 100°C

    • Pressure: 1500 psi

    • Static Extraction Time: 5 minutes

    • Extraction Cycles: 2

• Post-Extraction Processing:

  • The system will automatically collect the extract.

  • Concentrate the extract as described in Protocol 1 for further analysis or purification.

Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perspectives on Saponins: Food Functionality and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. maxapress.com [maxapress.com]

Improving the stability of Ophiopojaponin C in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of Ophiopojaponin C in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Ophiopojaponin C and to which chemical class does it belong?

Ophiopojaponin C is a naturally occurring steroidal glycoside isolated from the tubers of Ophiopogon japonicus.[1][2] Its chemical formula is C44H70O18.[3][4] As a steroidal saponin (B1150181), its structure consists of a lipophilic steroidal aglycone and a hydrophilic sugar moiety, making it an amphipathic molecule.[5]

Q2: What are the primary factors that affect the stability of Ophiopojaponin C in solution?

The stability of Ophiopojaponin C, like other steroidal saponins (B1172615), is primarily influenced by:

• pH: The glycosidic bonds in saponins are susceptible to hydrolysis under both acidic and basic conditions.[6][7] Acidic conditions, in particular, can lead to the cleavage of these bonds, resulting in the formation of secondary saponins or the aglycone.[5][6]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation, including hydrolysis.[6][8][9] Low-temperature storage is generally recommended to minimize degradation.[8][9]

• Enzymes: The presence of glycoside hydrolases can lead to the enzymatic cleavage of the sugar chains.[6]

• Oxygen: Although hydrolysis is a major pathway, oxidative degradation can also occur, particularly if the solution is exposed to air for extended periods.[6]

• Light: Photodegradation can be a concern for many complex natural products. It is advisable to protect solutions of Ophiopojaponin C from light.

Q3: What are the likely degradation products of Ophiopojaponin C?

The primary degradation pathway for Ophiopojaponin C is expected to be the hydrolysis of its glycosidic linkages. This would result in the sequential loss of sugar units, leading to the formation of various prosapogenins (partially hydrolyzed saponins) and ultimately the steroidal aglycone.

Troubleshooting Guide

Problem: I am observing a loss of Ophiopojaponin C potency in my aqueous solution over a short period.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate pH	Ophiopojaponin C is a neutral molecule and is most stable in neutral pH.[10] Acidic or alkaline conditions can catalyze hydrolysis. Solution: Prepare your solution in a neutral buffer (pH 6.5-7.5). Avoid highly acidic or basic conditions during your experiments.
High Storage Temperature	Elevated temperatures significantly increase the rate of degradation. Saponins are sensitive to temperature.[8][11] Solution: Store your stock and working solutions at low temperatures, such as 2-8°C for short-term storage and -20°C or lower for long-term storage.[6][9]
Presence of Contaminating Enzymes	If using crude extracts or incompletely purified Ophiopojaponin C, endogenous plant enzymes (glycosidases) may be present and active. Solution: Ensure the use of highly purified Ophiopojaponin C. If this is not possible, consider heat-inactivating any potential enzymes in your sample preparation, though this may also degrade the saponin.
Oxidative Degradation	Exposure to atmospheric oxygen can contribute to degradation over time. Solution: For long-term storage, consider purging the headspace of your container with an inert gas like nitrogen or argon before sealing.
Photodegradation	Exposure to UV or even ambient light can degrade complex organic molecules. Solution: Protect your solutions from light by using amber vials or by wrapping your containers in aluminum foil.

Quantitative Data on Steroidal Saponin Stability (Illustrative)

The following table presents illustrative data on the stability of a generic steroidal saponin under various conditions. Please note that this is a generalized representation, and the actual degradation rates for Ophiopojaponin C may vary.

Condition	Parameter	Value	Remaining Saponin (%) after 7 days
pH	3.0	25°C	65%
5.0	25°C	85%
7.0	25°C	98%
9.0	25°C	88%
Temperature	4°C	pH 7.0	>99%
25°C	pH 7.0	98%
40°C	pH 7.0	75%
60°C	pH 7.0	40%
Light Exposure	Dark	25°C, pH 7.0	98%
Ambient Light	25°C, pH 7.0	92%
UV Light (254 nm)	25°C, pH 7.0	60%

Experimental Protocols

Protocol 1: Forced Degradation Study of Ophiopojaponin C

Objective: To investigate the intrinsic stability of Ophiopojaponin C under various stress conditions to understand its degradation pathways.

Materials:

• Ophiopojaponin C

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H2O2), 3%

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC system with a suitable detector (e.g., ELSD or MS)

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Ophiopojaponin C in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis. Saponin hydrolysis in buffer solutions is often base-catalyzed.[7]

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H2O2. Keep at room temperature for 24 hours, protected from light. At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation: Place a solid sample of Ophiopojaponin C in an oven at 80°C for 48 hours. Also, incubate a solution of Ophiopojaponin C in a neutral buffer at 80°C. At specified time points, prepare solutions for HPLC analysis.

• Photodegradation: Expose a solution of Ophiopojaponin C in a neutral buffer to light in a photostability chamber according to ICH Q1B guidelines. A control sample should be kept in the dark. Analyze the samples by HPLC at appropriate time intervals.

• HPLC Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Ophiopojaponin C

Objective: To develop an HPLC method capable of separating Ophiopojaponin C from its degradation products.

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity or equivalent

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of Acetonitrile and Water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detector: Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS). A UV detector is generally not suitable due to the lack of a strong chromophore in many saponins.[12]

• Injection Volume: 10 µL

Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity of the method to resolve the parent compound from its degradation products formed during forced degradation studies is critical.

Visualizations

Forced degradation experimental workflow.

Hypothetical degradation pathway of Ophiopojaponin C.

Strategies for Improving Stability

Q4: How can I formulate Ophiopojaponin C to improve its stability in solution?

Several formulation strategies can be employed to enhance the stability of Ophiopojaponin C:

• pH Control: Maintaining a neutral pH is the most critical factor. Use of a suitable buffer system (e.g., phosphate (B84403) buffer) can help maintain the desired pH.

• Use of Excipients:

  • Surfactants: Non-ionic surfactants like Polysorbate 80 may help stabilize saponins.[12]

  • Cyclodextrins: Hydroxypropyl-β-cyclodextrin has been shown to reduce the lytic effects of some saponins and may improve stability.[12]

• Co-solvents: The use of co-solvents such as ethanol (B145695) or propylene (B89431) glycol in aqueous formulations might reduce the hydrolytic degradation rate.

• Lyophilization (Freeze-Drying): For long-term storage, lyophilizing the Ophiopojaponin C solution can significantly improve its stability by removing water, which is essential for hydrolysis.[13] The lyophilized powder can then be reconstituted before use.

• Nanoformulations: Encapsulating Ophiopojaponin C in nanoemulsions or liposomes can protect it from the surrounding environment and control its release.[14][15][16] Saponins themselves can also act as natural emulsifiers to stabilize nanoemulsions.[3][14]

Troubleshooting logic for Ophiopojaponin C instability.

References

• 1. researchgate.net [researchgate.net]
• 2. Steroidal saponins: a treasure trove of natural resources that require urgent development | Semantic Scholar [semanticscholar.org]
• 3. Perspectives on Saponins: Food Functionality and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Acid hydrolysis of saponins extracted in tincture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Stability of saponin biopesticides: hydrolysis in aqueous solutions and lake waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Colloidal particles for the delivery of steroid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative Changes and Transformation Mechanisms of Saponin Components in Chinese Herbal Medicines during Storage and Processing: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Acid hydrolysis of saponin-rich extracts of quinoa, lentil, fenugreek and soybean to yield sapogenin-rich extracts and other bioactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. US6645495B1 - Compositions of saponin adjuvants and excipients - Google Patents [patents.google.com]
• 13. pure.korea.ac.kr [pure.korea.ac.kr]
• 14. US2785107A - Partial enzymatic hydrolysis of steroidal saponins - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. Improvement in Curcumin’s Stability and Release by Formulation in Flexible Nano-Liposomes - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Ophiopojaponin C interference in MTT and other colorimetric assays

Welcome to the technical support center for researchers working with Ophiopojaponin C. This resource provides troubleshooting guides and answers to frequently asked questions regarding its interference in MTT and other colorimetric cell viability assays.

Frequently Asked Questions (FAQs)

Q1: Why do my MTT assay results show an unexpected increase in cell viability at higher concentrations of Ophiopojaponin C?

This is a common manifestation of assay interference. Instead of reflecting true cell proliferation, the increased absorbance reading is likely due to the intrinsic properties of Ophiopojaponin C. Many plant-derived compounds, including saponins, possess reducing properties that can directly convert the yellow MTT tetrazolium salt into purple formazan (B1609692) crystals, independent of cellular metabolic activity. This leads to a false-positive signal, making the compound appear less toxic or even proliferative.

Q2: How can I definitively confirm that Ophiopojaponin C is interfering with my MTT assay?

To confirm interference, you should run a cell-free control experiment. Prepare a set of wells in your microplate with the same serial dilutions of Ophiopojaponin C in cell culture media, but without adding any cells. Add the MTT reagent and solubilizing agent (e.g., DMSO) following your standard protocol. If you observe the formation of purple formazan, it confirms that Ophiopojaponin C is directly reducing the MTT reagent and interfering with the assay.[1]

Q3: Is the interference limited to the compound's color, or is it a chemical reaction?

The interference can be twofold. While some plant extracts are darkly colored and can increase absorbance readings, the primary issue with compounds like Ophiopojaponin C is often its chemical reactivity.[1] As a potential reducing agent, it can donate electrons to the MTT tetrazolium salt, a reaction typically performed by mitochondrial dehydrogenases in living cells.[2] This chemical reduction is the main source of false-positive results.

Q4: If Ophiopojaponin C interferes with MTT, will it also interfere with other tetrazolium-based assays like XTT, MTS, or WST-1?

Yes, it is highly likely. Assays based on other tetrazolium salts (XTT, MTS, WST) also rely on the reduction of the salt to a colored formazan product. Because the interference is based on the reducing potential of the compound, Ophiopojaponin C can interfere with these assays as well. However, the degree of interference may vary. It is crucial to perform cell-free controls for any tetrazolium-based assay you choose.

Troubleshooting Guide for MTT Assays

If you suspect Ophiopojaponin C is interfering with your MTT assay, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for identifying and addressing Ophiopojaponin C interference in MTT assays.

Recommended Alternative Assays

If interference is confirmed, switching to an assay with a different detection principle is the most robust solution. Assays that do not rely on tetrazolium reduction are recommended.

Assay Name	Principle	Detection	Key Advantages	Potential for Interference
Sulforhodamine B (SRB) Assay	Stains total cellular protein content with a bright pink aminoxanthene dye.	Colorimetric (Absorbance)	Unaffected by compound's reducing potential; stable endpoint; cost-effective.	Low. Unlikely to be affected unless Ophiopojaponin C precipitates protein.
Resazurin (B115843) (AlamarBlue®) Assay	Metabolically active cells reduce blue resazurin to pink, highly fluorescent resorufin.	Fluorometric / Colorimetric	High sensitivity; non-destructive (allows for further cell analysis).	Low when using fluorescence. Colorimetric reading can still be affected by compound color.
ATP-Based Luminescence Assay	Measures ATP levels using the luciferase enzyme reaction, as ATP is a marker of metabolically active cells.	Luminescence	Extremely high sensitivity (can detect <10 cells); rapid protocol.	Very Low. Luminescence is highly specific and avoids color/fluorescence interference.
Trypan Blue Exclusion Assay	Viable cells with intact membranes exclude the blue dye, while non-viable cells take it up.	Microscopy (Cell Counting)	Simple, direct measure of cell membrane integrity; inexpensive.	Manual and lower throughput; subjective counting can introduce variability.
DRAQ7™ Flow Cytometry Assay	A far-red fluorescent dye that selectively stains the nuclei of dead or membrane-compromised cells.	Flow Cytometry	Highly specific for cell death; excellent for colored compounds; provides single-cell data.	Requires a flow cytometer; more complex data analysis.

Experimental Protocols

Protocol 1: Cell-Free Interference Control for MTT Assay

This protocol determines if Ophiopojaponin C directly reduces the MTT reagent.

• Prepare Compound Dilutions: Prepare a serial dilution of Ophiopojaponin C in cell culture medium at 2x the final desired concentrations.

• Plate Setup: Add 50 µL of medium to "blank" wells. Add 50 µL of each 2x compound dilution to triplicate wells.

• Incubate: Add 50 µL of cell culture medium to all wells (to make the final volume 100 µL). Incubate the plate under standard cell culture conditions (37°C, 5% CO₂) for the same duration as your planned cytotoxicity experiment (e.g., 24-72 hours).

• Add MTT Reagent: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for Reduction: Incubate the plate for 2-4 hours at 37°C.

• Observe and Solubilize: Visually inspect the wells for purple formazan formation. Afterwards, add 100 µL of DMSO or your preferred solubilizing agent to all wells and mix thoroughly.

• Read Absorbance: Measure the absorbance at 570 nm. A significant increase in absorbance in cell-free wells containing the compound indicates direct MTT reduction.

Protocol 2: Sulforhodamine B (SRB) Assay Workflow

The SRB assay is a recommended alternative as it measures total protein content and is unaffected by the reducing properties of the test compound.

Caption: Step-by-step experimental workflow for the Sulforhodamine B (SRB) cell viability assay.

Protocol 3: Resazurin (AlamarBlue®) Assay

This protocol offers a highly sensitive, fluorescence-based alternative.

• Cell Plating and Treatment: Seed and treat cells with Ophiopojaponin C as you would for the MTT assay. Include "no-cell" and "untreated cell" controls.

• Prepare Reagent: Prepare the resazurin working solution (commercially available or 0.15 mg/mL in PBS) and warm to 37°C.

• Add Reagent: Remove a portion of the media if necessary and add the resazurin solution to each well (typically 10-20% of the well volume).

• Incubate: Incubate the plate for 1-4 hours at 37°C, protected from light. The optimal time may need to be determined empirically.

• Measure Fluorescence: Read the fluorescence on a microplate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

• Data Analysis: Subtract the fluorescence of the "no-cell" control from all other readings. Cell viability is expressed as a percentage relative to the "untreated cell" control.

References

• 1. researchgate.net [researchgate.net]
• 2. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]

Ophiopojaponin C degradation under different temperature and pH conditions

Technical Support Center: Ophiopojaponin C Stability

Disclaimer: Specific experimental data on the degradation of Ophiopojaponin C under varying temperature and pH conditions is limited in publicly available literature. This guide is based on established principles of steroidal saponin (B1150181) chemistry and general stability testing protocols. The quantitative data and degradation pathways presented are hypothetical and for illustrative purposes to guide researchers in their experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that can cause the degradation of Ophiopojaponin C?

A1: Like many steroidal saponins (B1172615), Ophiopojaponin C is susceptible to degradation from several factors. The most critical are:

• pH: Highly acidic or alkaline conditions can catalyze the hydrolysis of the glycosidic bonds, cleaving the sugar moieties from the steroidal aglycone.

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, including hydrolysis and oxidation, leading to faster degradation.[1] Saponins have been shown to be sensitive to temperature.[1]

• Light: Exposure to UV or even ambient light can induce photolytic degradation, particularly if photosensitive functional groups are present.

• Oxidizing Agents: The presence of oxygen or other oxidizing agents can lead to the modification of the steroidal backbone or sugar residues.

Q2: What are the likely degradation products of Ophiopojaponin C under harsh pH or temperature conditions?

A2: The degradation of Ophiopojaponin C, a steroidal saponin, likely proceeds through the hydrolysis of its sugar chains.[2] This process would result in:

• Prosapogenins: Partially degraded saponins where one or more, but not all, sugar units have been removed.

• Aglycone: The core steroidal structure (sapogenin) remaining after all sugar moieties have been cleaved.

• Degraded Aglycone: Under very harsh conditions (e.g., strong acid and high heat), the steroidal ring structure itself may undergo rearrangements, oxidation, or dehydration.

Q3: What analytical method is most suitable for quantifying Ophiopojaponin C and its degradation products in a stability study?

A3: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the standard method for such analyses.

• HPLC with UV Detector: Suitable if the saponin has a chromophore that absorbs UV light.

• HPLC with Evaporative Light Scattering Detector (ELSD): This is an excellent choice for saponins as it does not require a chromophore and responds to the mass of the analyte.

• HPLC with Mass Spectrometry (HPLC-MS): This provides the highest sensitivity and specificity, allowing for the quantification of the parent compound and the identification of unknown degradation products based on their mass-to-charge ratio.[3] A validated HPLC-MS method is considered a suitable quality control method for steroidal saponins from Ophiopogon japonicus.[3]

Troubleshooting Guide

Q1: My HPLC results for the stability samples are showing inconsistent retention times. What could be the cause?

A1: Retention time drift in HPLC can be caused by several factors. Here is a systematic approach to troubleshooting:

• Check Mobile Phase: Ensure the mobile phase composition is accurate and has been freshly prepared and properly degassed. Small changes in pH or solvent ratio can significantly shift retention times for saponins.

• Column Temperature: Verify that the column oven is maintaining a stable temperature. Fluctuations in temperature can cause retention times to drift.[4]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before each run, especially after a gradient elution or when the system has been idle.[4]

• System Leaks: Check all fittings for leaks, as this can cause pressure fluctuations and affect the flow rate, leading to inconsistent retention times.[5]

Q2: I am observing rapid degradation of Ophiopojaponin C even under supposedly mild conditions. What might be wrong?

A2: Unexpectedly fast degradation can point to hidden factors in your experimental setup:

• Buffer Reactivity: Ensure your buffer components are inert and not catalyzing the degradation. Some buffer salts can interact with the analyte.

• Contaminants: Trace amounts of metal ions or other reactive impurities in your solvents or on your glassware can accelerate degradation. Consider using high-purity solvents and acid-washing glassware.

• Dissolved Oxygen: If the degradation is oxidative, dissolved oxygen in your solution could be the culprit. Consider sparging your solutions with an inert gas like nitrogen or argon.

• Microbial Contamination: If samples are stored for extended periods, microbial growth can lead to enzymatic degradation of the saponin. Consider sterile filtering your solutions or adding a preservative if it doesn't interfere with the analysis. A study on saponin stability found that sterilized samples stored in a cold room had a lower degradation rate.[6]

Q3: My chromatogram shows broad or tailing peaks for Ophiopojaponin C. How can I improve the peak shape?

A3: Poor peak shape can compromise the accuracy of quantification. Consider the following adjustments:

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of residual silanols on the HPLC column packing, leading to peak tailing. Adjusting the pH slightly (e.g., adding 0.1% formic acid) can often improve peak shape.

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting or broadening. Try diluting your sample.

• Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent.

• Mismatch between Sample Solvent and Mobile Phase: Dissolving your sample in a solvent much stronger than your mobile phase can cause peak distortion. If possible, dissolve your sample in the initial mobile phase.[7]

Hypothetical Data Summary

The following data are for illustrative purposes only and represent plausible results for a stability study of a steroidal saponin.

Table 1: Effect of Temperature on Ophiopojaponin C Degradation at pH 7.0

Temperature (°C)	Incubation Time (days)	Ophiopojaponin C Remaining (%)
4	0	100.0
30	99.5
60	99.1
90	98.8
25	0	100.0
30	95.2
60	90.8
90	86.5
40	0	100.0
30	82.1
60	68.5
90	55.3
60	0	100.0
7	75.4
14	52.1
21	33.7

Table 2: Effect of pH on Ophiopojaponin C Degradation at 40°C

pH	Incubation Time (days)	Ophiopojaponin C Remaining (%)
3.0	0	100.0
15	85.3
30	71.2
5.0	0	100.0
15	92.6
30	85.9
7.0	0	100.0
15	90.5
30	82.1
9.0	0	100.0
15	78.4
30	60.7

Experimental Protocols

Protocol: Stability Assessment of Ophiopojaponin C

• Preparation of Stock Solution:

  • Accurately weigh 10 mg of purified Ophiopojaponin C and dissolve it in 10 mL of methanol (B129727) to prepare a 1 mg/mL stock solution.

• Preparation of Buffer Solutions:

  • Prepare a series of buffers (e.g., citrate (B86180) buffer for pH 3 and 5, phosphate (B84403) buffer for pH 7, and borate (B1201080) buffer for pH 9) at the desired ionic strength (e.g., 0.1 M).

• Sample Preparation for Stability Study:

  • For each pH and temperature condition, transfer a precise volume of the Ophiopojaponin C stock solution into a series of amber glass vials.

  • Evaporate the methanol under a gentle stream of nitrogen.

  • Add the appropriate buffer to each vial to achieve a final concentration of 50 µg/mL.

  • Seal the vials tightly. Prepare triplicate vials for each time point.

• Incubation:

  • Place the sets of vials in temperature-controlled stability chambers or ovens set to the desired temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

  • Protect all samples from light.

• Sample Analysis:

  • At each designated time point (e.g., 0, 7, 14, 30, 60, 90 days), remove the triplicate vials for each condition.

  • Allow the vials to cool to room temperature.

  • If necessary, quench the degradation reaction by flash-freezing or pH neutralization.

  • Directly inject an aliquot of the sample into the HPLC system or dilute as needed with the mobile phase.

• HPLC-ELSD Method:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start with 30% B, ramp to 90% B over 20 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • ELSD Settings: Drift tube temperature 50°C, Nebulizer gas pressure 3.5 bar.

• Data Analysis:

  • Calculate the peak area of Ophiopojaponin C at each time point.

  • Determine the percentage of Ophiopojaponin C remaining by comparing the peak area at time 't' to the peak area at time zero.

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations

Caption: Experimental workflow for a typical stability study of a pharmaceutical compound.

Caption: Hypothetical degradation pathway of a steroidal saponin under hydrolytic conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Biotransformation of Saponins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of three steroidal saponins from Ophiopogon japonicus (Liliaceae) via high-performance liquid chromatography with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. mdpi.com [mdpi.com]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Technical Support Center: Enhancing the Oral Bioavailability of Ophiopojaponin C for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and in vivo evaluation of Ophiopojaponin C, a steroidal saponin (B1150181) with therapeutic potential but poor oral bioavailability.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Ophiopojaponin C and why is its oral bioavailability low?

A1: Ophiopojaponin C is a natural steroidal saponin isolated from the tuberous roots of Ophiopogon japonicus. Its low oral bioavailability is likely attributed to a combination of factors including poor aqueous solubility, low intestinal permeability, and potential efflux by intestinal transporters. Many saponins (B1172615) are large, complex molecules that do not readily cross the intestinal epithelium.

Q2: What are the primary strategies for enhancing the oral bioavailability of Ophiopojaponin C?

A2: The main approaches focus on improving its solubility and/or its permeability across the intestinal mucosa. These strategies include:

• Lipid-Based Formulations: Such as Self-Emulsifying Drug Delivery Systems (SEDDS), which can improve solubilization in the gastrointestinal fluids.

• Nanoparticle Systems: Including Solid Lipid Nanoparticles (SLNs) and polymeric nanoparticles, which increase the surface area for dissolution and can enhance absorption.[1][2][3]

• Liposomes: Vesicular systems that can encapsulate Ophiopojaponin C, protecting it from degradation and potentially facilitating its transport across the gut wall.[4][5]

Q3: Are there any known cellular mechanisms affected by Ophiopojaponin C or related compounds?

A3: While specific signaling pathways for Ophiopojaponin C are not extensively documented in publicly available literature, related saponins from Ophiopogon japonicus have been shown to influence key cellular pathways. For instance, Ophiopogonin B has been demonstrated to induce apoptosis in cancer cells through the Hippo signaling pathway. It is plausible that Ophiopojaponin C may engage similar pathways.

Q4: What are the critical parameters to assess when evaluating a new Ophiopojaponin C formulation in vivo?

A4: Key pharmacokinetic parameters to determine in animal models (e.g., rats, mice) include:

• Maximum plasma concentration (Cmax): The highest concentration of the drug in the blood.

• Time to reach maximum concentration (Tmax): The time it takes to reach Cmax.

• Area under the plasma concentration-time curve (AUC): Represents the total drug exposure over time.

• Half-life (t1/2): The time it takes for the drug concentration in the blood to reduce by half.

• Oral Bioavailability (F%): The fraction of the orally administered dose that reaches systemic circulation compared to intravenous administration.

Section 2: Troubleshooting Guides

This section provides solutions to common problems encountered during the development and in vivo testing of Ophiopojaponin C formulations.

Problem	Potential Cause(s)	Recommended Solution(s)
Low drug loading in the formulation (e.g., SEDDS, SLNs, Liposomes).	1. Poor solubility of Ophiopojaponin C in the lipid/oil phase. 2. Incompatible excipients. 3. Suboptimal formulation process parameters (e.g., temperature, sonication time).	1. Screen a variety of oils, surfactants, and co-surfactants to find a system with higher solubilizing capacity for Ophiopojaponin C. 2. Ensure all excipients are compatible and consider using solubilizers. 3. Optimize the formulation process. For liposomes, for example, ensure the thin film hydration method is performed correctly and that the temperature is above the phase transition temperature of the lipids used.
Inconsistent pharmacokinetic data between animals.	1. Variability in the in vivo performance of the formulation. 2. Physiological differences between animals (e.g., gastric pH, intestinal transit time). 3. Inconsistent gavage technique.	1. Ensure the formulation is physically and chemically stable. For SEDDS, verify that it forms a consistent and stable emulsion upon dilution. 2. Fast the animals overnight before dosing to reduce variability in gastrointestinal conditions. 3. Standardize the oral gavage procedure to ensure consistent administration.
No detectable or very low plasma concentrations of Ophiopojaponin C after oral administration.	1. Extremely low oral bioavailability. 2. Rapid metabolism (first-pass effect). 3. Issues with the analytical method.	1. Consider more advanced formulation strategies, such as targeted nanoparticles or the inclusion of permeation enhancers. 2. Investigate potential metabolic pathways and consider co-administration with metabolic inhibitors (in preclinical studies). 3. Validate the LC-MS/MS or other analytical methods to ensure it has sufficient sensitivity (low limit of quantification) to detect the expected low concentrations of Ophiopojaponin C in plasma.
Precipitation of the drug in the gastrointestinal tract.	1. The formulation is not stable in the GI environment (e.g., pH changes, enzymatic degradation). 2. The drug concentration in the formulation is too high (supersaturation leading to precipitation).	1. For SEDDS, select surfactants and co-surfactants that form a stable emulsion across a range of pH values. For nanoparticles, consider surface coating to protect against degradation. 2. Reduce the drug loading in the formulation and re-evaluate its in vitro and in vivo performance.

Section 3: Quantitative Data Summary

As specific pharmacokinetic data for Ophiopojaponin C is limited in the available literature, the following tables present hypothetical data for a "Model Saponin" with poor oral bioavailability, and how these parameters might be improved with an enhanced formulation (e.g., a Self-Emulsifying Drug Delivery System - SEDDS). This data is for illustrative purposes to guide researchers in their expectations and experimental design.

Table 1: Pharmacokinetic Parameters of a Model Saponin after Intravenous and Oral Administration in Rats (n=6).

Parameter	Intravenous (1 mg/kg)	Oral Suspension (10 mg/kg)
Cmax (ng/mL)	1500 ± 250	50 ± 15
Tmax (h)	0.1	1.5 ± 0.5
AUC (0-t) (ng·h/mL)	3000 ± 400	200 ± 50
t1/2 (h)	3.5 ± 0.8	4.0 ± 1.0
Oral Bioavailability (F%)	-	~0.67%

Table 2: Comparison of Pharmacokinetic Parameters of a Model Saponin in an Oral Suspension vs. an Enhanced Formulation (SEDDS) in Rats (10 mg/kg, n=6).

Parameter	Oral Suspension	Enhanced Formulation (SEDDS)
Cmax (ng/mL)	50 ± 15	350 ± 70
Tmax (h)	1.5 ± 0.5	1.0 ± 0.3
AUC (0-t) (ng·h/mL)	200 ± 50	1400 ± 300
Relative Bioavailability	1	7-fold increase

Section 4: Experimental Protocols

Preparation of a Self-Emulsifying Drug Delivery System (SEDDS) for Ophiopojaponin C

Objective: To prepare a SEDDS formulation to enhance the oral bioavailability of Ophiopojaponin C.

Materials:

• Ophiopojaponin C

• Oil phase (e.g., Labrafil® M 1944 CS)

• Surfactant (e.g., Cremophor® EL)

• Co-surfactant (e.g., Transcutol® HP)

• Vortex mixer

• Water bath

Methodology:

• Screening of Excipients: Determine the solubility of Ophiopojaponin C in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

• Construction of Ternary Phase Diagrams: To identify the self-emulsifying region, construct ternary phase diagrams with different ratios of oil, surfactant, and co-surfactant.

• Preparation of the SEDDS Formulation:

  • Accurately weigh the selected oil, surfactant, and co-surfactant in a glass vial based on the optimal ratio determined from the phase diagram.

  • Add the required amount of Ophiopojaponin C to the mixture.

  • Gently heat the mixture in a water bath at 40°C to facilitate the dissolution of Ophiopojaponin C.

  • Vortex the mixture until a clear and homogenous solution is obtained.

• Characterization of the SEDDS:

  • Self-Emulsification Time: Add 1 mL of the SEDDS formulation to 250 mL of distilled water in a beaker with gentle agitation. Record the time taken for the formation of a clear or slightly bluish emulsion.

  • Droplet Size Analysis: Determine the mean droplet size and polydispersity index (PDI) of the resulting emulsion using a dynamic light scattering (DLS) instrument.

In Vivo Pharmacokinetic Study in Rats

Objective: To evaluate the oral bioavailability of the Ophiopojaponin C SEDDS formulation compared to a suspension.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Ophiopojaponin C SEDDS formulation

• Ophiopojaponin C suspension (e.g., in 0.5% carboxymethyl cellulose)

• Oral gavage needles

• Blood collection tubes (with anticoagulant)

• Centrifuge

• LC-MS/MS system for bioanalysis

Methodology:

• Animal Acclimatization and Fasting: Acclimatize the rats for at least one week before the experiment. Fast the animals overnight (12 hours) with free access to water.

• Dosing:

  • Divide the rats into two groups (n=6 per group).

  • Group 1 (Control): Administer the Ophiopojaponin C suspension orally at a dose of 10 mg/kg.

  • Group 2 (Test): Administer the Ophiopojaponin C SEDDS formulation orally at a dose of 10 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of Ophiopojaponin C in rat plasma.

  • Analyze the plasma samples to determine the concentration of Ophiopojaponin C at each time point.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate software (e.g., WinNonlin). Calculate the relative bioavailability of the SEDDS formulation compared to the suspension.

Section 5: Visualizations

Signaling Pathway

Caption: Proposed Hippo signaling pathway activation by Ophiopogonin B.

Experimental Workflow

Caption: Workflow for SEDDS formulation and in vivo evaluation.

Intestinal Absorption Barriers

Caption: Barriers to the oral absorption of Ophiopojaponin C.

References

• 1. Solid lipid nanoparticles: an oral bioavailability enhancer vehicle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solid lipid nanoparticles for enhanced oral absorption: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A nano-Liposomal formulation potentiates antioxidant, anti-inflammatory, and fibrinolytic activities of Allolobophora caliginosa coelomic fluid: formulation and characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Troubleshooting Ophiopojaponin C peak tailing in reverse-phase HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with Ophiopojaponin C peak tailing in reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a significant problem when analyzing Ophiopojaponin C?

A: Peak tailing is a chromatographic phenomenon where a peak is asymmetrical, featuring a trailing edge that is broader than its leading edge.[1] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape.[1][2] This issue is particularly problematic for the quantification of Ophiopojaponin C as it can obscure the separation from closely eluting impurities, reduce peak resolution, and lead to inaccurate integration and unreliable quantitative results.[1][2]

Q2: What chemical properties of Ophiopojaponin C make it susceptible to peak tailing?

A: Ophiopojaponin C is a large steroidal glycoside with a molecular formula of C44H70O18.[3] Its structure contains numerous polar hydroxyl (-OH) groups from its sugar moieties. These polar groups can engage in undesirable secondary interactions with the stationary phase, which is a primary cause of peak tailing.

Q3: My Ophiopojaponin C peak is tailing, but other compounds in my sample have a good peak shape. What is the most likely cause?

A: When peak tailing is specific to one analyte, the cause is almost always related to chemical interactions between that analyte and the stationary phase. For Ophiopojaponin C, the most probable cause is secondary polar interactions between the molecule's hydroxyl groups and acidic residual silanol (B1196071) groups on the surface of the silica-based C18 column.[1][4][5][6] These interactions create a secondary, stronger retention mechanism that delays parts of the analyte band from eluting, resulting in a tail.

Q4: All the peaks in my chromatogram, including Ophiopojaponin C, are tailing. What does this suggest?

A: If all peaks in a chromatogram exhibit tailing, the issue is likely due to a physical or system-wide problem rather than specific chemical interactions.[1][2] Common causes include:

• Column Degradation: A void may have formed at the column inlet, or the packing bed may be compromised.[7]

• Blocked Frit: Particulate matter from the sample or mobile phase may be obstructing the inlet frit of the column.[7][8]

• Extra-Column Volume: Excessive dead volume in the system, caused by long or wide-diameter tubing or poorly made connections, can lead to band broadening and tailing.[5][6][9]

• Contamination: A buildup of strongly retained sample components on the guard or analytical column can affect all eluting peaks.[2][9]

Q5: How can my sample injection solvent affect the peak shape of Ophiopojaponin C?

A: Using an injection solvent that is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase can cause peak distortion, including tailing or fronting.[6][10] The strong solvent can carry the analyte band partway down the column in a disorganized manner, leading to a poor starting band shape. It is always recommended to dissolve the sample in the initial mobile phase composition whenever possible.[8]

Q6: Can injecting too much Ophiopojaponin C cause peak tailing?

A: Yes, this is known as mass overload. Injecting too concentrated a sample can saturate the stationary phase, leading to a right-angled peak shape that often presents with a tailing profile.[1][6][7][11] Similarly, injecting too large a volume of sample, even at a reasonable concentration, can also cause peak distortion.[11]

Troubleshooting Guides and Experimental Protocols

Protocol 1: Diagnosing and Mitigating Secondary Silanol Interactions

This protocol provides a systematic approach to confirm and resolve peak tailing caused by interactions with residual silanol groups.

Methodology:

• Initial Analysis: Inject the Ophiopojaponin C standard using your current method and record the chromatogram. Calculate the Asymmetry Factor (As) or USP Tailing Factor (Tf). A value greater than 1.2 indicates significant tailing.[1][2]

• Mobile Phase pH Adjustment:

  • Since silanol interactions are minimized at low pH, prepare a mobile phase with a pH between 2.5 and 3.5.[4][10] Use a buffer such as 20-50 mM potassium phosphate (B84403) or 0.1% formic acid to control the pH.

  • Ensure the column used is stable at this low pH.

• Column Equilibration: Equilibrate the column with the new, lower pH mobile phase for at least 20 column volumes to ensure all previous mobile phase is flushed out and the stationary phase surface is fully protonated.[1]

• Re-analysis: Inject the same sample and compare the peak shape to the initial analysis. A significant improvement in symmetry suggests that silanol interactions were the primary cause.[1]

• Use of Additives (If pH adjustment is insufficient):

  • If tailing persists, add a competitive base like triethylamine (B128534) (TEA) to the mobile phase at a low concentration (e.g., 0.1%). TEA can mask the active silanol sites, preventing them from interacting with Ophiopojaponin C.

  • Alternatively, use a high-purity, end-capped column specifically designed for polar or basic analytes, which has a lower concentration of residual silanols.[5][10]

Protocol 2: Investigating Column Health and System Issues

This protocol helps identify physical problems with the column or HPLC system that cause general peak tailing.

Methodology:

• Replace Guard Column: If a guard column is in use, replace it with a new one.[2][11] A contaminated or worn-out guard column is a very common source of peak shape problems. If this resolves the tailing, the issue was localized to the guard column.

• Column Reversal and Flushing:

  • Disconnect the column from the detector.

  • Reverse the direction of the column and connect the outlet to the injector.

  • Flush the column with a series of strong solvents to remove contaminants. A typical sequence for a C18 column is water, methanol, acetonitrile, isopropanol, and then back in reverse order to the mobile phase.

  • Caution: Only perform this on columns that are not designated as directional. Check the manufacturer's instructions.

• Check for Voids: After disconnecting the column, carefully inspect the inlet. If a visible void or depression has formed in the packing material at the inlet, the column is physically damaged and must be replaced.[7]

• Inspect System Connections: Check all tubing and fittings between the injector and the detector. Ensure that all connections are secure and that the tubing ends are fully seated in their ports to minimize dead volume.[6] Use narrow internal diameter tubing (e.g., 0.005") where possible.[5]

Data Presentation

Table 1: Chemical Properties of Ophiopojaponin C

Property	Value	Source
Chemical Name	Ophiopojaponin C	[3][12]
Type	Steroidal Glycoside	[13]
Molecular Formula	C44H70O18	[3]
Molecular Weight	887.026 g/mol	[3]
Predicted pKa	~12.7	[13]
Solubility	Soluble in DMSO, Acetone, Ethyl Acetate, Chloroform	[13]

Table 2: Troubleshooting Summary for Ophiopojaponin C Peak Tailing

Symptom	Potential Cause	Recommended First Action
Only Ophiopojaponin C peak tails	Secondary silanol interactions	Lower mobile phase pH to < 3.5[4]
Mass overload	Dilute the sample 10-fold and reinject[7][10]
Inappropriate sample solvent	Dissolve sample in the initial mobile phase
All peaks in the run are tailing	Column contamination / Blocked frit	Replace the guard column; if none, flush the analytical column[2][11]
Column void / damage	Inspect column inlet; replace if a void is visible[7]
Extra-column dead volume	Check and tighten all fittings; use shorter/narrower tubing[5]

Visualizations

Caption: A logical workflow for troubleshooting Ophiopojaponin C peak tailing.

Caption: Interactions of Ophiopojaponin C with an RP-HPLC stationary phase.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. Ophiopojaponin C | CymitQuimica [cymitquimica.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. uhplcs.com [uhplcs.com]
• 11. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 12. ophiopojaponin C | C46H72O17 | CID 90477999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. OPHIOPOGONIN C | 911819-08-4 [m.chemicalbook.com]

Technical Support Center: Ophiopojaponin C Analysis by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of Ophiopojaponin C.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization mode for analyzing Ophiopojaponin C and other steroidal saponins (B1172615)?

A1: Electrospray ionization (ESI) is the most common and effective ionization technique for steroidal saponins like Ophiopojaponin C. These molecules are polar and can be readily ionized in solution. Both positive and negative ion modes can be explored, but negative ion mode is often preferred for steroidal saponins as it can provide clear deprotonated molecules [M-H]-.

Q2: I am not seeing a clear molecular ion for Ophiopojaponin C. What could be the reason?

A2: Several factors could contribute to a weak or absent molecular ion:

• In-source fragmentation: The compound might be fragmenting in the ion source. Try reducing the source temperature or using gentler source conditions (e.g., lower cone/capillary voltage).

• Adduct formation: Ophiopojaponin C may readily form adducts with salts present in the mobile phase or sample, such as sodium [M+Na]+ or potassium [M+K]+. This is especially common in positive ion mode. Consider using a mobile phase with volatile buffers like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to promote the formation of [M+H]+ or [M+NH4]+.

• Mobile phase pH: The pH of the mobile phase can significantly impact ionization efficiency. For negative ion mode, a slightly basic mobile phase might enhance deprotonation, while a slightly acidic mobile phase (e.g., with 0.1% formic acid) is standard for positive ion mode.

Q3: How do I choose the right LC column for Ophiopojaponin C analysis?

A3: A reversed-phase C18 column is the most common choice for the separation of steroidal saponins.[1][2] Ophiopojaponin C is a moderately polar compound, and a C18 stationary phase provides good retention and separation from other components in the matrix. Columns with a particle size of 5 µm or smaller are recommended for better resolution and peak shape.

Q4: What are typical fragmentation patterns for steroidal saponins like Ophiopojaponin C?

A4: Steroidal saponins typically undergo glycosidic bond cleavages, resulting in the sequential loss of sugar moieties.[3] The fragmentation of the steroidal aglycone itself can also be observed. By performing product ion scans on the precursor ion of Ophiopojaponin C, you can identify characteristic fragment ions corresponding to the loss of its sugar units. This information is crucial for setting up Multiple Reaction Monitoring (MRM) transitions.

Experimental Workflow

Below is a generalized workflow for the development of an LC-MS/MS method for Ophiopojaponin C analysis.

Caption: A general workflow for Ophiopojaponin C analysis.

Experimental Protocols

Sample Preparation from Ophiopogon japonicus Tubers

This protocol is adapted from a method used for the extraction of steroidal saponins from Ophiopogon japonicus.[1]

• Grinding: Grind the dried tubers of Ophiopogon japonicus into a fine powder.

• Weighing: Accurately weigh 1.0 g of the powdered sample.

• Extraction: Add 30 mL of 70% methanol (B129727) to the sample. Perform ultrasonic extraction for 60 minutes.

• Cooling and Weight Compensation: Allow the extract to cool to room temperature. Add 70% methanol to compensate for any weight loss during extraction.

• Centrifugation: Centrifuge the extract at 12,000 rpm for 10 minutes.

• Filtration: Collect the supernatant and filter it through a 0.22 µm membrane filter prior to LC-MS/MS analysis.

• Storage: Store the filtered sample at 4°C until injection.

LC-MS/MS Method Parameters

The following parameters are based on a validated method for the analysis of steroidal saponins from Ophiopogon japonicus and can be used as a starting point for Ophiopojaponin C method development.[2]

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18, 5 µm particle size
Mobile Phase A	0.02% Formic Acid in Water
Mobile Phase B	0.02% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5-10 µL
Column Temperature	30°C
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute Ophiopojaponin C, then return to initial conditions for re-equilibration.

Table 2: Mass Spectrometry Parameters (Example for Steroidal Saponins)

Parameter	Value
Ionization Mode	ESI Negative or Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 4.0 kV
Cone Voltage	20 - 40 V
Source Temperature	120 - 150°C
Desolvation Temperature	350 - 450°C
Collision Gas	Argon

Note: The optimal MRM transitions (precursor ion > product ion) and collision energy for Ophiopojaponin C need to be determined by infusing a standard solution of the compound and performing product ion scans.

Troubleshooting Guide

Problem: High Backpressure

High backpressure is a common issue in LC systems. The following flowchart can help diagnose and resolve the problem.

Caption: A logical flow for troubleshooting high backpressure.

Table 3: Common LC-MS/MS Issues and Solutions for Ophiopojaponin C Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with the column stationary phase.- Column contamination or degradation.- Mismatch between injection solvent and mobile phase.	- Ensure the mobile phase pH is appropriate.- Use a guard column and replace it regularly.- Flush the column with a strong solvent.- Dissolve the sample in the initial mobile phase.
Low Sensitivity/No Peak	- Inefficient ionization.- Incorrect MRM transitions.- Sample degradation.- Low concentration in the sample.	- Optimize source parameters (voltages, temperatures).- Confirm MRM transitions with a standard.- Prepare fresh samples and standards.- Consider a sample concentration step (e.g., solid-phase extraction).
High Carryover	- Adsorption of Ophiopojaponin C to the injector, tubing, or column.	- Use a stronger needle wash solvent.- Increase the duration of the column wash at the end of the gradient.- Inject blanks between samples.
Retention Time Shift	- Inconsistent mobile phase composition.- Column aging.- Fluctuation in column temperature.	- Prepare fresh mobile phase daily.- Allow adequate time for column equilibration between runs.- Ensure the column oven is stable.

References

• 1. Determination of three steroidal saponins from Ophiopogon japonicus (Liliaceae) via high-performance liquid chromatography with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Structure characterization and identification steroidal saponins from Ophiopogon japonicus Ker-Gawler (Liliaceae) by high-performance liquid chromatography with ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing poor cellular uptake of Ophiopojaponin C in vitro

Welcome to the technical support center for researchers working with Ophiopojaponin C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro experiments, with a focus on overcoming its poor cellular uptake.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not observing the expected biological effect of Ophiopojaponin C in my cell culture experiments. What could be the underlying issue?

A1: The most common reason for a lack of efficacy in vitro is the poor cellular uptake of Ophiopojaponin C. Like many steroidal saponins, its high molecular weight (887.03 g/mol ) and amphipathic nature can limit its ability to passively diffuse across the cell membrane.[1]

Troubleshooting Steps:

• Confirm Compound Integrity: Ensure the purity and stability of your Ophiopojaponin C stock.

• Optimize Concentration and Incubation Time: Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and endpoint.

• Enhance Cellular Uptake: If optimizing concentration and time is insufficient, consider employing strategies to improve its delivery into the cells. See the detailed guides below for various enhancement techniques.

Q2: How can I improve the solubility of Ophiopojaponin C in my culture medium?

A2: Poor solubility can lead to precipitation of the compound in your culture medium, reducing its effective concentration.

Troubleshooting Steps:

• Solvent Selection: While DMSO is a common solvent, ensure the final concentration in your culture medium is non-toxic to your cells (typically <0.5%).

• Complexation with Cyclodextrins: Encapsulating Ophiopojaponin C in cyclodextrins can significantly enhance its aqueous solubility.[2][3][4] This is a widely used method for improving the solubility of poorly soluble drugs.[2] Refer to the protocol for Cyclodextrin (B1172386) Inclusion Complex Formation .

Q3: What are the recommended methods to enhance the cellular uptake of Ophiopojaponin C?

A3: Several strategies can be employed to overcome the poor membrane permeability of Ophiopojaponin C. The choice of method will depend on your specific experimental needs and cell type.

• Nanoparticle-Based Delivery Systems: Encapsulating Ophiopojaponin C into nanoparticles or micelles can facilitate its entry into cells via endocytosis.

  • Pluronic F127 Micelles: These are biocompatible and can encapsulate hydrophobic compounds.

  • Liposomes: These vesicles can encapsulate both hydrophilic and hydrophobic compounds and are widely used for drug delivery.

• Permeation Enhancers: Co-administration with chemical permeation enhancers can transiently increase membrane permeability.

Refer to the Experimental Protocols section for detailed methodologies.

Q4: How can I assess the permeability of Ophiopojaponin C across a cell monolayer?

A4: The Caco-2 cell permeability assay is a standard in vitro model to predict intestinal drug absorption. This assay measures the rate of transport of a compound across a confluent monolayer of Caco-2 cells.

Q5: Are there any known signaling pathways affected by Ophiopojaponin C or related compounds?

A5: Yes, Ophiopogonins have been shown to modulate several key signaling pathways, which may be linked to their biological activities. Understanding these pathways can help in designing mechanism-of-action studies.

• NF-κB Signaling Pathway: Ophiopogonin D has been found to inhibit the NF-κB signaling pathway, which is crucial in regulating inflammatory responses.

• MAPK Signaling Pathway: Saponins are known to influence the MAPK pathway, which is involved in cell proliferation, differentiation, and apoptosis.

• Hippo Signaling Pathway: Ophiopogonin B has been demonstrated to induce apoptosis in cancer cells through the Hippo pathway.

Diagrams for these pathways are provided in the Signaling Pathways section.

Data Presentation

Table 1: Comparison of Cellular Uptake Enhancement Strategies

Enhancement Strategy	Principle	Advantages	Disadvantages	Typical Size Range
Pluronic F127 Micelles	Encapsulation in amphiphilic block copolymer micelles	Biocompatible, easy to prepare, small size	Lower drug loading capacity	10 - 100 nm
Liposomes	Encapsulation in phospholipid vesicles	Can carry both hydrophilic and hydrophobic drugs, biocompatible	Can be unstable, more complex preparation	50 - 500 nm
Cyclodextrin Complexation	Formation of an inclusion complex	Increases solubility and stability	May not directly enhance cellular uptake as much as nanoparticles	N/A
Permeation Enhancers	Transiently increase membrane permeability	Simple to co-administer	Potential for cytotoxicity	N/A

Experimental Protocols

Protocol 1: Preparation of Ophiopojaponin C-Loaded Pluronic F127 Micelles

This protocol is adapted from methods used for encapsulating hydrophobic drugs.

Materials:

• Ophiopojaponin C

• Pluronic® F127

• Chloroform (B151607)

• Phosphate Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• 0.22 µm syringe filter

Procedure:

• Dissolution: Dissolve a known amount of Ophiopojaponin C and Pluronic F127 (e.g., a 1:10 drug-to-polymer weight ratio) in chloroform in a round-bottom flask.

• Thin Film Formation: Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Hydration: Hydrate the film with PBS (pH 7.4) by rotating the flask in a water bath set above the critical micelle temperature of Pluronic F127 (approximately 25°C) for 30-60 minutes.

• Sonication: Sonicate the resulting suspension to form micelles and reduce their size.

• Purification: Filter the micelle solution through a 0.22 µm syringe filter to remove any non-incorporated drug aggregates.

• Characterization: Characterize the micelles for size, polydispersity index (PDI), and encapsulation efficiency.

Protocol 2: Cyclodextrin Inclusion Complex Formation

This protocol is a general method for enhancing the solubility of poorly soluble compounds.

Materials:

• Ophiopojaponin C

• β-cyclodextrin or Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer

• Freeze-dryer (optional)

Procedure:

• Molar Ratio Determination: Determine the desired molar ratio of Ophiopojaponin C to cyclodextrin (e.g., 1:1 or 1:2).

• Dissolution: Dissolve the cyclodextrin in deionized water with stirring.

• Complexation: Slowly add the Ophiopojaponin C to the cyclodextrin solution while continuously stirring.

• Equilibration: Allow the mixture to stir at room temperature for 24-48 hours to reach equilibrium.

• Isolation (Optional): The complex can be used in solution or isolated as a powder by freeze-drying.

Protocol 3: Caco-2 Cell Permeability Assay

This is a standardized protocol to assess the transport of a compound across an intestinal barrier model.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, NEAA, Pen-Strep)

• Hank's Balanced Salt Solution (HBSS) buffered with HEPES

• Lucifer yellow (marker for monolayer integrity)

• Propranolol (high permeability control)

• Atenolol (low permeability control)

• LC-MS/MS for quantification

Procedure:

• Cell Seeding: Seed Caco-2 cells onto the apical side of the Transwell® inserts at an appropriate density.

• Monolayer Formation: Culture the cells for 21-28 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity. A TEER value >250 Ω·cm² is generally considered acceptable. Also, assess the permeability of Lucifer yellow; low passage indicates a tight monolayer.

• Transport Experiment (Apical to Basolateral): a. Wash the monolayer with pre-warmed HBSS. b. Add the Ophiopojaponin C solution (dissolved in HBSS) to the apical chamber. c. Add fresh HBSS to the basolateral chamber. d. Incubate at 37°C on an orbital shaker. e. At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

• Quantification: Analyze the concentration of Ophiopojaponin C in the collected samples using a validated analytical method like LC-MS/MS.

• Calculate Apparent Permeability (Papp): Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the steady-state flux (amount of drug transported per unit time).

  • A is the surface area of the membrane.

  • C0 is the initial concentration in the apical chamber.

Visualizations

Signaling Pathways

Caption: Ophiopojaponin C may inhibit the NF-κB signaling pathway.

Caption: Potential modulation of the MAPK signaling pathway by Ophiopojaponin C.

Caption: Ophiopojaponin C may induce apoptosis via the Hippo pathway.

Experimental Workflows

Caption: Troubleshooting workflow for in vitro experiments with Ophiopojaponin C.

Caption: Workflow for selecting and implementing a cellular uptake enhancement strategy.

References

• 1. Ophiopojaponin C | CymitQuimica [cymitquimica.com]
• 2. eijppr.com [eijppr.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. scribd.com [scribd.com]

Strategies to reduce Ophiopojaponin C-induced toxicity in normal cells

Disclaimer: Information on the specific toxicity of Ophiopojaponin C in normal cells is limited in current scientific literature. The following guidance is based on studies of related steroidal saponins (B1172615) from Ophiopogon japonicus and general principles of saponin (B1150181) toxicology. Researchers should conduct thorough dose-response and toxicity studies for Ophiopojaponin C in their specific cell models.

Frequently Asked Questions (FAQs)

Q1: We are observing significant toxicity in our normal cell line control group when treated with Ophiopojaponin C. Is this expected?

A1: While Ophiopojaponin C is investigated for its anti-cancer properties, like many saponins, it can exhibit cytotoxic effects on normal cells, particularly at higher concentrations. Saponins can interact with cell membranes and induce apoptosis or necrosis. Studies on various steroidal saponins from Ophiopogon japonicus have demonstrated cytotoxicity against a range of cell lines. It is crucial to determine the IC50 (half-maximal inhibitory concentration) in your specific normal cell line to establish a therapeutic window for your experiments.

Q2: What is the likely mechanism of Ophiopojaponin C-induced toxicity in normal cells?

A2: The primary mechanism of toxicity for many saponins, including those from Ophiopogon japonicus, is the induction of oxidative stress.[1][2] This involves the overproduction of reactive oxygen species (ROS), which can damage cellular components like lipids, proteins, and DNA, leading to apoptosis. Ophiopogonin D, a related saponin, has been shown to mitigate doxorubicin-induced cardiomyocyte injury by reducing ROS production and suppressing endoplasmic reticulum stress.[3] Therefore, it is plausible that Ophiopojaponin C-induced toxicity involves similar oxidative stress pathways.

Q3: Are there any known agents that can protect normal cells from Ophiopojaponin C toxicity?

A3: There is no specific protective agent documented for Ophiopojaponin C. However, research on a related saponin, Ophiopogonin T, has shown it can significantly protect normal porcine kidney cells (LLC-PK1) from cisplatin-induced cytotoxicity without compromising the anti-cancer effect on hepatoma (HepG2) cells. This suggests that co-administration with certain other non-toxic saponins or compounds could be a viable strategy. Additionally, given the role of oxidative stress, the use of antioxidants could theoretically reduce Ophiopojaponin C-induced toxicity.

Q4: How can we screen for potential protective agents against Ophiopojaponin C-induced toxicity?

A4: A co-treatment cytotoxicity assay is the recommended approach. This involves treating your normal cells with a fixed, toxic concentration of Ophiopojaponin C in combination with various concentrations of a potential protective agent. Cell viability can then be assessed using a standard method like the MTT or CCK-8 assay. A successful protective agent will result in a statistically significant increase in cell viability compared to cells treated with Ophiopojaponin C alone.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in cytotoxicity results between experiments.	1. Inconsistent cell seeding density. 2. Variation in Ophiopojaponin C stock solution stability. 3. Cells are passaged too many times, leading to altered sensitivity.	1. Ensure a consistent number of cells are seeded in each well. 2. Prepare fresh stock solutions of Ophiopojaponin C regularly and store them appropriately. 3. Use cells within a defined low passage number range for all experiments.
Observed toxicity in normal cells is much higher than in the cancer cell line.	1. The normal cell line is particularly sensitive to saponin-induced membrane disruption. 2. The cancer cell line has upregulated anti-apoptotic or antioxidant pathways.	1. Perform a detailed dose-response curve for both cell lines to determine the therapeutic index. 2. Consider using a different normal cell line as a control. 3. Investigate the expression of key apoptosis-related proteins (e.g., Bcl-2 family) and antioxidant enzymes (e.g., SOD) in both cell lines.
Antioxidant co-treatment is not reducing toxicity.	1. The chosen antioxidant is not effective against the specific ROS generated. 2. The antioxidant is not being taken up by the cells efficiently. 3. The primary toxicity mechanism is not oxidative stress in your model.	1. Test a panel of antioxidants with different mechanisms of action (e.g., N-acetylcysteine, Vitamin E). 2. Verify the cellular uptake of the antioxidant. 3. Investigate other potential mechanisms of toxicity, such as direct membrane permeabilization or receptor-mediated apoptosis.

Data Presentation

Table 1: Cytotoxicity of Various Steroidal Saponins from Ophiopogon japonicus against Selected Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Ophiopogonin P	HepG2	> 20
HLE	> 20
BEL7402	> 20
BEL7403	> 20
Hela	> 20
Ophiopogonin Q	HepG2	8.3
HLE	10.2
BEL7402	12.5
BEL7403	9.8
Hela	15.4
Dioscin	HepG2	2.5
HLE	3.1
BEL7402	4.2
BEL7403	2.8
Hela	5.6
Methyl protodioscin	HepG2	4.1
HLE	5.3
BEL7402	6.8
BEL7403	4.5
Hela	7.9
Ophiopogonin D	MDA-MB-435	18.7	[4]
HepG2	25.4	[4]
A549	32.1	[4]

Note: This table summarizes data from published studies and is intended for comparative purposes. IC50 values for Ophiopojaponin C should be determined experimentally.

Experimental Protocols

Protocol 1: Co-treatment Protective Assay using MTT

This protocol is designed to screen for agents that can protect normal cells from Ophiopojaponin C-induced cytotoxicity.

Materials:

• Normal cell line of interest

• Complete culture medium

• Ophiopojaponin C

• Potential protective agent(s)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

• Prepare serial dilutions of the protective agent in culture medium.

• Prepare a solution of Ophiopojaponin C in culture medium at twice the predetermined toxic concentration (e.g., 2x IC75).

• Remove the medium from the cells and add 50 µL of the protective agent dilutions to the appropriate wells.

• Immediately add 50 µL of the 2x Ophiopojaponin C solution to the wells containing the protective agent. This will result in a final volume of 100 µL with the desired final concentrations.

• Include control groups: untreated cells, cells treated with Ophiopojaponin C alone, and cells treated with the protective agent alone.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Protocol 2: Assessment of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol determines if the observed cytotoxicity is due to apoptosis or necrosis.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Induce cytotoxicity in your normal cell line by treating with Ophiopojaponin C (with or without a protective agent) for the desired time.

• Harvest the cells (including any floating cells in the supernatant) and wash them twice with cold PBS.

• Resuspend the cell pellet in 1X binding buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizations

Caption: Proposed signaling pathway for Ophiopojaponin C-induced apoptosis.

Caption: Workflow for screening protective agents against Ophiopojaponin C toxicity.

References

• 1. Effects of steroidal saponins extract from Ophiopogon japonicus root ameliorates doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Steroidal Saponin from Ophiopogon japonicus Extends the Lifespan of Yeast via the Pathway Involved in SOD and UTH1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Ophiopojaponin C vs. Ophiopogonin D: A Comparative Analysis of Bioactivity

A deep dive into the pharmacological potential of two prominent steroidal saponins (B1172615) from Ophiopogon japonicus, this guide provides a comparative analysis of the bioactivities of Ophiopojaponin C and Ophiopogonin D for researchers, scientists, and drug development professionals.

Ophiopojaponin C and Ophiopogonin D are two major steroidal saponins isolated from the tuberous roots of Ophiopogon japonicus, a plant widely used in traditional medicine. While both compounds share a similar structural backbone, emerging research suggests they possess distinct biological activities, warranting a closer comparative examination. This guide synthesizes the current scientific knowledge on their bioactivities, supported by experimental data, to elucidate their therapeutic potential and guide future research.

Comparative Overview of Bioactivities

While extensive research has been conducted on Ophiopogonin D, revealing a wide range of pharmacological effects, data on the specific bioactivities of Ophiopojaponin C remains limited in publicly available scientific literature. Ophiopogonin D has demonstrated significant anti-inflammatory, anti-cancer, and cardiovascular protective properties. One study has quantified both Ophiopojaponin C and Ophiopogonin D in extracts of Ophiopogon japonicus and evaluated the anticancer effects of these extracts[1]. However, a direct comparative study of the bioactivities of the isolated compounds is not yet available.

Ophiopogonin D: A Multi-Targeted Bioactive Compound

Ophiopogonin D has been the subject of numerous studies, highlighting its potential in treating a variety of conditions. Its bioactivities are summarized below.

Anti-inflammatory Activity

Ophiopogonin D exhibits potent anti-inflammatory effects by modulating key signaling pathways. It has been shown to reduce the production of pro-inflammatory mediators. For instance, in a study using phorbol-12-myristate-13-acetate (PMA)-induced adhesion of HL-60 cells to ECV304 cells, Ophiopogonin D showed a strong inhibitory effect with a half-maximal inhibitory concentration (IC50) of 1.38 nmol/l[2].

Anticancer Activity

The anticancer properties of Ophiopogonin D have been demonstrated in various cancer cell lines. It can inhibit cell viability and proliferation in a dose-dependent manner. For example, in HCT116p53+/+ colon cancer cells, Ophiopogonin D significantly inhibited cell viability at concentrations of 5, 10, 20, and 40 μM after 24 hours of treatment[3]. Steroidal saponins, including those from Ophiopogon japonicus, are known to inhibit cancer cell proliferation through pathways like the PI3K/Akt/mTOR pathway[4].

Cardiovascular Protection

Ophiopogonin D has shown significant promise in protecting the cardiovascular system. It can ameliorate doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory responses[5]. The protective mechanism involves the regulation of various signaling pathways that prevent cardiomyocyte damage and improve cardiac function.

Signaling Pathways Modulated by Ophiopogonin D

The diverse bioactivities of Ophiopogonin D are attributed to its ability to modulate multiple intracellular signaling pathways.

Anti-inflammatory Signaling

Ophiopogonin D exerts its anti-inflammatory effects primarily through the inhibition of the NF-κB and MAPK signaling pathways. By suppressing these pathways, it reduces the expression of pro-inflammatory cytokines and mediators.

Caption: Ophiopogonin D inhibits inflammatory pathways.

Anticancer Signaling

In cancer cells, Ophiopogonin D has been shown to induce apoptosis and inhibit proliferation by modulating the p53 and c-Myc pathways. It can activate the tumor suppressor p53 and inhibit the oncoprotein c-Myc, leading to cell cycle arrest and apoptosis.

Caption: Ophiopogonin D's anticancer mechanism.

Quantitative Data Summary

The following table summarizes the available quantitative data for the bioactivity of Ophiopogonin D.

Bioactivity	Assay	Cell Line/Model	IC50 / Effective Concentration	Reference
Anti-inflammatory	PMA-induced adhesion of HL-60 cells to ECV304 cells	HL-60, ECV304	1.38 nmol/l
Anticancer	Cell Viability (CCK8 Assay)	HCT116p53+/+	5-40 μM (dose-dependent)

No quantitative bioactivity data for Ophiopojaponin C is currently available in the reviewed literature.

Experimental Protocols

Cell Viability Assay (MTT Assay)

A common method to assess the cytotoxic effects of compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Ophiopojaponin C or Ophiopogonin D for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells.

Caption: Workflow for MTT cell viability assay.

Anti-inflammatory Assay (Nitric Oxide Production)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate and incubate overnight.

• Compound Treatment: Pre-treat the cells with different concentrations of Ophiopojaponin C or Ophiopogonin D for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite (B80452) Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control group.

Conclusion and Future Directions

The available evidence strongly supports the therapeutic potential of Ophiopogonin D as a multi-target agent for inflammatory diseases, cancer, and cardiovascular disorders. However, a significant knowledge gap exists regarding the bioactivities of Ophiopojaponin C. To fully understand the therapeutic potential of Ophiopogon japonicus and its constituent saponins, direct comparative studies of Ophiopojaponin C and Ophiopogonin D are crucial. Future research should focus on isolating Ophiopojaponin C and systematically evaluating its bioactivities across a range of in vitro and in vivo models. Such studies will not only elucidate the unique pharmacological profile of Ophiopojaponin C but also provide a more comprehensive understanding of the structure-activity relationships of steroidal saponins from this important medicinal plant. This will ultimately pave the way for the development of novel therapeutic agents based on these natural products.

References

• 1. Comparison of Ophiopogon japonicus and Liriope spicata var. prolifera from Different Origins Based on Multi-Component Quantification and Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory activities of aqueous extract from Radix Ophiopogon japonicus and its two constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of saponins from Chinese herbal medicines on signal transduction pathways in cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of steroidal saponins extract from Ophiopogon japonicus root ameliorates doxorubicin-induced chronic heart failure by inhibiting oxidative stress and inflammatory response - PMC [pmc.ncbi.nlm.nih.gov]

Ophiopojaponin C vs. Resveratrol: A Comparative Guide to Antioxidant Capacity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antioxidant capacities of Ophiopojaponin C and resveratrol (B1683913), two natural compounds of significant interest in the fields of pharmacology and drug development. While resveratrol is a well-studied antioxidant, data on the specific antioxidant activity of isolated Ophiopojaponin C is less abundant. This comparison draws upon available data for resveratrol and for extracts of Ophiopogon japonicus, the plant source of Ophiopojaponin C, which is rich in structurally related and bioactive homoisoflavonoids.

Quantitative Antioxidant Capacity

The antioxidant capacity of a compound is often quantified by its IC50 value, which represents the concentration of the antioxidant required to scavenge 50% of a given free radical in an in vitro assay. Lower IC50 values indicate stronger antioxidant activity. The most common assays for this purpose are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.

Table 1: Antioxidant Capacity of Resveratrol

Assay	IC50 Value (µg/mL)	Reference Compound	Source
DPPH	15.54	Vitamin C (6.35 µg/mL)	[1]
ABTS	2.86	Vitamin C (5.18 µg/mL)	[1]
DPPH	~29.7 (0.131 mM)	Trolox (0.008 mM)	[2]
ABTS	2	Not specified	[3]

Table 2: Antioxidant Capacity of Ophiopogon japonicus Extracts and a Key Homoisoflavonoid

Sample	Assay	Antioxidant Capacity	Source
Chloroform/methanol extract of O. japonicus	DPPH	30.96 ± 0.26 µmol TE/g	[4]
Chloroform/methanol extract of O. japonicus	ABTS	45.54 ± 0.24 µmol TE/g	[4]
Methylophiopogonanone B	Multiple assays	Highest among tested homoisoflavonoids	[4][5]

TE = Trolox Equivalents

Mechanism of Antioxidant Action

Both resveratrol and the homoisoflavonoids found in Ophiopogon japonicus exert their antioxidant effects through multiple mechanisms.

Resveratrol:

Resveratrol is a potent free radical scavenger, donating hydrogen atoms or electrons to neutralize reactive oxygen species (ROS).[2] Beyond direct scavenging, resveratrol is a well-documented activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[6][7] Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Oxidative stress or the presence of Nrf2 activators like resveratrol leads to the dissociation of Nrf2 from Keap1. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, upregulating the expression of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Ophiopojaponin C and Homoisoflavonoids:

The homoisoflavonoids from Ophiopogon japonicus, including Ophiopojaponin C, are also effective antioxidants.[4][5] While specific studies on the signaling pathways of Ophiopojaponin C are limited, related compounds like Methylophiopogonanone B have been shown to protect cells from oxidative stress-induced apoptosis.[8] It is plausible that, like other flavonoids and polyphenols, Ophiopojaponin C acts as a free radical scavenger. Given the structural similarities and the known mechanisms of other flavonoids, it is also hypothesized that Ophiopojaponin C may activate the Nrf2 signaling pathway, contributing to its antioxidant effects.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Antioxidant Activity and Mechanism of Resveratrol and Polydatin Isolated from Mulberry (Morus alba L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant Potential of Resveratrol as the Result of Radiation Exposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Homoisoflavonoids and the Antioxidant Activity of Ophiopogon japonicus Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Modulation of Keap1/Nrf2/ARE Signaling Pathway by Curcuma- and Garlic-Derived Hybrids [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Methylophiopogonanone B of Radix Ophiopogonis protects cells from H2O2‑induced apoptosis through the NADPH oxidase pathway in HUVECs - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Ophiopojaponin C's anticancer activity against known chemotherapeutics

Ophiopojaponin C's Anticancer Efficacy: A Comparative Analysis Against Doxorubicin

A detailed guide for researchers and drug development professionals evaluating the potential of Ophiopojaponin C as a novel anticancer agent. This document provides a comparative analysis of its performance against the established chemotherapeutic, Doxorubicin, supported by available experimental data.

This guide synthesizes findings on the anticancer activities of Ophiopojaponin C and its close structural analog, Ophiopogonin D, offering a comparative perspective against the widely used chemotherapeutic drug, Doxorubicin. Due to the limited direct comparative studies, this analysis draws upon independent research on each compound to provide a comprehensive overview for researchers in oncology and pharmacology.

Comparative Efficacy: Ophiopojaponin C Analogs vs. Doxorubicin

While direct quantitative comparisons are limited, available data on Ophiopogonin D, a closely related saponin, provide insights into its potential anticancer efficacy. The following tables summarize the half-maximal inhibitory concentration (IC50) values, a measure of potency, for Ophiopogonin D and Doxorubicin across various cancer cell lines. It is important to note that IC50 values can vary between studies due to different experimental conditions.

Table 1: In Vitro Cytotoxicity (IC50) of Ophiopogonin D and Doxorubicin on Breast Cancer Cell Lines

Cell Line	Compound	IC50 (µM)	Exposure Time	Assay
MCF-7	Ophiopogonin D	Not explicitly stated, but significant viability decrease at 20-40 µM[1]	24, 48, 72h	MTT
Doxorubicin	~1.0 - 8.3 µM	48h	SRB, MTT
MDA-MB-231	Ophiopogonin D	Inhibition of proliferation, migration, and invasion observed[2][3]	-	-
Doxorubicin	~1.0 µM	48h	MTT

Table 2: In Vitro Cytotoxicity (IC50) of Doxorubicin on Other Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time	Assay
A549	Lung	>20 µM	24h	MTT
HepG2	Liver	~12.2 - 14.7 µg/mL	24h, 48h	MTT
Huh7	Liver	>20 µM	24h	MTT
AGS	Gastric	Not explicitly found	-	-

Mechanisms of Anticancer Action

Ophiopogonin D and Doxorubicin employ distinct mechanisms to induce cancer cell death, primarily through the induction of apoptosis and cell cycle arrest.

Ophiopogonin D: Inducing Apoptosis and G2/M Arrest

Studies on Ophiopogonin D in breast cancer cells (MCF-7) have demonstrated its ability to inhibit cell proliferation, trigger apoptosis, and cause cell cycle arrest at the G2/M phase[4][5][6]. The proposed mechanism involves the downregulation of Cyclin B1, a key regulator of the G2/M transition, and the activation of the caspase cascade, specifically caspase-8 and caspase-9, which are crucial initiators of the extrinsic and intrinsic apoptotic pathways, respectively[4][5][6].

Further research on human laryngocarcinoma cells indicates that Ophiopogonin D's effects may also be mediated through the upregulation of the p38-MAPK signaling pathway and downregulation of MMP-9[3][7]. In colorectal cancer cells, Ophiopogonin D has been shown to induce apoptosis by activating p53 and inhibiting c-Myc expression[8].

Doxorubicin: A Multifaceted Approach to Cancer Cell Killing

Doxorubicin, a well-established anthracycline antibiotic, exerts its anticancer effects through multiple mechanisms. Its primary mode of action is the intercalation into DNA, which inhibits topoisomerase II and prevents the religation of double-strand breaks, ultimately leading to DNA damage and apoptosis. This DNA damage response triggers cell cycle arrest, primarily at the G2/M phase. Doxorubicin is also known to generate reactive oxygen species (ROS), which contribute to its cytotoxic effects.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and a general experimental workflow for assessing anticancer activity.

Signaling Pathways

Caption: Proposed apoptotic signaling pathway of Ophiopogonin D.

Caption: Ophiopogonin D-induced G2/M cell cycle arrest pathway.

Experimental Workflow

Caption: General experimental workflow for in vitro anticancer activity assessment.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of anticancer compounds.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Ophiopojaponin C or Doxorubicin and incubate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the test compounds as described for the viability assay.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark[4][5][9].

• Flow Cytometry: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat and harvest cells as described above.

• Fixation: Fix the cells in cold 70% ethanol (B145695) overnight at -20°C[7][8].

• Staining: Wash the fixed cells with PBS and resuspend in a solution containing Propidium Iodide and RNase A. Incubate for 30 minutes at room temperature[7][8].

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis

This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Protein Extraction: Lyse the treated and untreated cells in RIPA buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against target proteins (e.g., Cyclin B1, Caspase-8, Caspase-9, cleaved PARP) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the protein bands using an enhanced chemiluminescence (ECL) system.

This guide is intended for informational purposes for a research audience and does not constitute medical advice. The anticancer potential of Ophiopojaponin C requires further rigorous investigation and clinical validation.

References

• 1. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Ophiopogonin D: review of pharmacological activity [frontiersin.org]
• 3. Ophiopogonin D inhibits cell proliferation, causes cell cycle arrest at G2/M, and induces apoptosis in human breast carcinoma MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jcimjournal.com [jcimjournal.com]
• 5. jcimjournal.com [jcimjournal.com]
• 6. Ophiopogonin D inhibits cell proliferation and induces apoptosis of human laryngocarcinoma through downregulation of cyclin B1 and MMP-9 and upregulation of p38-MAPK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ophiopogonin D increase apoptosis by activating p53 via ribosomal protein L5 and L11 and inhibiting the expression of c-Myc via CNOT2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Comprehensive Analysis of Ophiopogonin C and Doxorubicin in Cancer Therapy: A Review of Current Preclinical Data

A thorough review of current scientific literature reveals a notable absence of direct preclinical studies investigating the synergistic effects of Ophiopogonin C (OP-C) with doxorubicin (B1662922) (DOX) for cancer therapy. Research has instead focused on a related compound, Ophiopogonin D (OP-D), and extracts from Ophiopogon japonicus, which have shown promising, albeit distinct, interactions with doxorubicin. This guide synthesizes the available data on these related compounds to provide context for future research directions and to highlight the current knowledge gap regarding OP-C.

While data on the direct combination of Ophiopogonin C and doxorubicin is not available, studies on Ophiopogonin D and Ophiopogon japonicus polysaccharides in conjunction with doxorubicin offer insights into the potential therapeutic avenues of ophiopogonins.

Ophiopogonin D (OP-D) and Doxorubicin: Enhanced Anticancer Efficacy

Preclinical studies have demonstrated a combinatorial anti-cancer effect of Ophiopogonin D with doxorubicin in colorectal cancer cells. The combination has been shown to suppress cancer cell growth and induce apoptosis more effectively than either agent alone.

Quantitative Data Summary: Ophiopogonin D and Doxorubicin Combination

Cell Line	Treatment	Outcome	Key Findings
HCT116p53+/+ (Colon Cancer)	OP-D (20 or 40 µM) + Doxorubicin (0.3 µM)	Increased suppression of cell growth	The combination of OP-D and doxorubicin resulted in a greater reduction in cell viability compared to individual treatments[1].
HCT116p53+/+ (Colon Cancer)	OP-D + Doxorubicin	Enhanced apoptosis	The combined treatment led to increased expression of apoptosis-related proteins[1].

Experimental Protocol: Cell Viability and Apoptosis Assays

• Cell Culture: HCT116p53+/+ human colorectal carcinoma cells were cultured in appropriate media.

• Treatment: Cells were treated with Ophiopogonin D (20 or 40 µM) and/or doxorubicin (0.3 µM) for 24 hours[1].

• Cell Viability Assay: Cell viability was assessed using a Cell Counting Kit-8 (CCK-8) assay to quantify the extent of cell growth inhibition.

• Apoptosis Analysis: Apoptosis induction was evaluated by Western blotting to measure the expression levels of key apoptosis-related proteins[1].

Signaling Pathway: Ophiopogonin D and Doxorubicin Synergy

The synergistic effect of Ophiopogonin D and doxorubicin in colorectal cancer cells is linked to the regulation of the p53 and c-Myc pathways. OP-D has been shown to induce apoptosis by activating p53 and inhibiting the expression of c-Myc[1]. The combination treatment enhances these effects, leading to a more pronounced anti-tumor response.

Caption: Signaling pathway of Ophiopogonin D in combination with Doxorubicin.

Ophiopogon japonicus Polysaccharide (OJP) and Doxorubicin: Cardioprotection

In contrast to the synergistic anticancer effects observed with OP-D, research on Ophiopogon japonicus polysaccharide (OJP) has focused on its protective role against doxorubicin-induced cardiotoxicity. Doxorubicin is known for its dose-limiting cardiotoxic side effects, and OJP has been shown to mitigate this damage.

Quantitative Data Summary: OJP and Doxorubicin Interaction

Cell Line	Treatment	Outcome	Key Findings
AC16 (Human Cardiomyocyte)	OJP (50-200 µg/ml) + DOX (0.5 µM)	Reduced cell death	OJP pretreatment significantly inhibited doxorubicin-induced cell death in cardiomyocytes.
AC16 (Human Cardiomyocyte)	OJP + DOX	Decreased ferroptosis	OJP attenuated doxorubicin-induced ferroptosis by reducing iron accumulation and lipid peroxidation.

Experimental Protocol: Cardioprotection Assay

• Cell Culture: AC16 human cardiomyocyte cells were used to model the cardiac effects of doxorubicin.

• Treatment: Cells were pre-treated with OJP (50–200 µg/ml) before exposure to doxorubicin (0.5 µM).

• Cell Viability Assay: A CCK-8 assay was used to measure cell viability and the protective effect of OJP.

• Ferroptosis Assessment: Ferroptosis was evaluated by measuring iron accumulation, lipid peroxidation (MDA levels), and the expression of ferroptosis-related markers like GPX4 and TFR1 using fluorescence probe assays and Western blotting.

Signaling Pathway: OJP Cardioprotection

OJP protects against doxorubicin-induced myocardial injury by activating the Nrf2/GPX4 signaling pathway. This activation helps to reduce oxidative stress and inhibit ferroptosis, a form of iron-dependent cell death implicated in doxorubicin-induced cardiotoxicity.

Caption: Protective pathway of OJP against Doxorubicin-induced cardiotoxicity.

Conclusion and Future Directions

The current body of research does not provide direct evidence for the synergistic effects of Ophiopogonin C with doxorubicin in cancer therapy. However, the promising findings for Ophiopogonin D in enhancing the anticancer activity of doxorubicin in colorectal cancer, and the cardioprotective effects of Ophiopogon japonicus polysaccharides, underscore the therapeutic potential of compounds derived from Ophiopogon japonicus.

Future research should aim to:

• Investigate the direct interaction of Ophiopogonin C with doxorubicin in various cancer cell lines to determine if it exhibits synergistic, additive, or antagonistic effects.

• Elucidate the molecular mechanisms underlying any observed synergy between Ophiopogonin C and doxorubicin, including its impact on cell cycle regulation, apoptosis, and drug resistance pathways.

• Conduct in vivo studies to validate the efficacy and safety of a combination therapy involving Ophiopogonin C and doxorubicin in preclinical cancer models.

A deeper understanding of the specific interactions of Ophiopogonin C with conventional chemotherapeutic agents like doxorubicin is crucial for the development of novel and more effective combination cancer therapies.

References

• 1. Ophiopogonin D increase apoptosis by activating p53 via ribosomal protein L5 and L11 and inhibiting the expression of c-Myc via CNOT2 - PMC [pmc.ncbi.nlm.nih.gov]

Ophiopojaponin C: A Comparative Analysis of its Anti-Cancer Effects in Diverse Cell Line Models

For Immediate Release

This publication provides a comprehensive cross-validation of the anti-cancer effects of Ophiopojaponin C and its closely related saponins, Ophiopogonin B and Ophiopogonin D, across multiple cancer cell line models. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these natural compounds. The data presented herein is compiled from multiple peer-reviewed studies to offer an objective comparison of their performance, supported by detailed experimental data and methodologies.

Comparative Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values for Ophiopojaponin C, Ophiopogonin B, and Ophiopogonin D in various cancer cell lines, demonstrating their cytotoxic potential.

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Ophiopojaponin C	MG-63	Osteosarcoma	19.76
SNU387	Hepatocellular Carcinoma	15.51
Ophiopogonin B	A549	Non-small Cell Lung Cancer	14.22 ± 1.94	[1]
NCI-H1299	Non-small Cell Lung Cancer	12.14 ± 2.01	[1]
NCI-H460	Non-small Cell Lung Cancer	16.11 ± 1.83	[1]
C666-1	Nasopharyngeal Carcinoma	Not explicitly stated, but dose-dependent inhibition observed.	[2]
HK1	Nasopharyngeal Carcinoma	Not explicitly stated, but dose-dependent inhibition observed.	[2]
Ophiopogonin D	HCT116 p53+/+	Colorectal Cancer	~20-40 (significant viability inhibition)
HCT116 p53-/-	Colorectal Cancer	No significant inhibition
PC3	Prostate Cancer	>50
MCF-7	Breast Cancer	Dose-dependent decrease in viable cells observed.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a key mechanism by which anti-cancer agents eliminate malignant cells. The following table presents quantitative data on the induction of apoptosis by Ophiopogonin B and Ophiopogonin D in different cell lines.

Compound	Cell Line	Cancer Type	Treatment	Apoptotic Cell Percentage	Citation
Ophiopogonin B	C666-1	Nasopharyngeal Carcinoma	Varies (dose-dependent)	Dose-dependent increase in apoptosis observed.
HK1	Nasopharyngeal Carcinoma	Varies (dose-dependent)	Dose-dependent increase in apoptosis observed.
Ophiopogonin D	HCT116 p53+/+	Colorectal Cancer	40 µM	Significant induction of p53-dependent apoptosis.
PC3	Prostate Cancer	2.5 µM and 5.0 µM	Dose-dependent increase in Annexin V-positive cells.
TW04	Nasopharyngeal Carcinoma	5 µM	17%
7.5 µM	36%

Modulation of Signaling Pathways

Ophiopogonin B and D have been shown to exert their anti-cancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.

Ophiopogonin B and the Hippo Signaling Pathway

Ophiopogonin B has been demonstrated to activate the Hippo signaling pathway in nasopharyngeal carcinoma cells. This pathway plays a crucial role in controlling organ size and suppressing tumor growth. Activation of the Hippo pathway by Ophiopogonin B leads to the phosphorylation of YAP (Yes-associated protein) and a subsequent decrease in its nuclear localization and transcriptional activity.

Figure 1: Ophiopogonin B activates the Hippo signaling pathway.

Ophiopogonin D and the p53/c-Myc Signaling Pathway

In colorectal cancer cells, Ophiopogonin D has been shown to induce apoptosis through the activation of the tumor suppressor p53 and the subsequent inhibition of the oncoprotein c-Myc. This action is dependent on the presence of wild-type p53.

Figure 2: Ophiopogonin D modulates the p53 and c-Myc pathways.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the Ophiopogonin compound for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with the desired concentrations of the Ophiopogonin compound for the specified duration.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Experimental Workflow

The following diagram illustrates a general workflow for the cross-validation of Ophiopojaponin C's effects in multiple cell line models.

Figure 3: General experimental workflow for cross-validation.

Conclusion

The available data indicates that Ophiopojaponin C exhibits cytotoxic effects against osteosarcoma and hepatocellular carcinoma cell lines. The more extensively studied related compounds, Ophiopogonin B and Ophiopogonin D, demonstrate significant anti-proliferative and pro-apoptotic activities across a broader range of cancer cell lines, including non-small cell lung cancer, nasopharyngeal carcinoma, and colorectal cancer. Their mechanisms of action involve the modulation of critical signaling pathways such as the Hippo and p53/c-Myc pathways. Further research is warranted to fully elucidate the anti-cancer potential and mechanisms of Ophiopojaponin C and to draw more direct comparisons with its better-characterized analogues. This guide provides a foundational framework for such future investigations.

References

• 1. Ophiopogonin B inhibits migration and invasion in non-small cell lung cancer cells through enhancing the interaction between Axin and β-catenin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ophiopogonin B induces reactive oxygen species-dependent apoptosis through the Hippo pathway in nasopharyngeal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Pharmacology of Ophiopojaponin C and Its Glycoside Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the pharmacological properties of Ophiopojaponin C and its related glycoside derivatives, focusing on their anti-inflammatory and cytotoxic effects. The information is supported by experimental data and detailed methodologies to aid in future research and development.

Executive Summary

Ophiopojaponin C, a steroidal saponin (B1150181) isolated from the tubers of Ophiopogon japonicus, and its glycoside derivatives, such as Ophiopogonin D, have demonstrated significant potential in pharmacology, particularly in the realms of cancer and inflammation. While direct comparative studies are limited, available data indicates that both Ophiopojaponin C and its derivatives possess cytotoxic activity against various cancer cell lines and exhibit anti-inflammatory properties through the modulation of key signaling pathways. This guide synthesizes the current understanding of their comparative pharmacology, presents available quantitative data, and provides detailed experimental protocols for further investigation.

Comparative Quantitative Data

To facilitate a clear comparison of the bioactivities of Ophiopojaponin C and its derivatives, the following tables summarize the available quantitative data from various studies.

Table 1: Comparative Cytotoxicity (IC50 Values)

Compound	Cell Line	IC50 (µM)	Reference
Ophiopojaponin C	MG-63 (Human osteosarcoma)	19.76	[1]
Ophiopojaponin C	SNU387 (Human hepatocellular carcinoma)	15.51	[1]
Ophiopogonin D	Human laryngocarcinoma cells	-	Induces apoptosis and decreases cell growth
Ophiopogonin D	Colorectal cancer cells	-	Induces apoptosis

Note: A direct IC50 value for Ophiopogonin D against specific cell lines was not available in the reviewed literature, though its pro-apoptotic activity is documented. Further research is needed for a direct quantitative comparison.

Table 2: Comparative Anti-inflammatory Activity

Compound	Model	Key Findings	Reference
Ophiopojaponin C	Radiation-induced pulmonary fibrosis in mice	Significantly lower inflammation score compared to untreated irradiated mice.	[2]
Ophiopogonin D	Colitis mouse model	Ameliorates colitis by inhibiting the epithelial NF-κB signaling pathway.	[3][4]
Ophiopogonin D	LPS-induced inflammation in mouse pulmonary epithelial cells	Significantly ameliorates inflammation by inhibiting the AMPK/NF-κB signaling pathway.	[3][4]
Ophiopogonin D	Streptozotocin-induced diabetic nephropathy in rats	Ameliorates renal function by inhibiting the inflammatory response.	[3][4]

Signaling Pathways

The pharmacological effects of Ophiopojaponin C and its derivatives are mediated through various signaling pathways. Understanding these pathways is crucial for elucidating their mechanisms of action and for the development of targeted therapies.

Ophiopojaponin C

Research suggests that Ophiopojaponin C exerts its anti-inflammatory effects in radiation-induced pulmonary fibrosis by modulating the expression of matrix metalloproteinases (MMPs) and their inhibitors (TIMPs), and by reducing the levels of pro-inflammatory cytokines like TGF-β1.[2]

Ophiopogonin D

Ophiopogonin D has been shown to modulate several key inflammatory and cell survival pathways.

Signaling pathways modulated by Ophiopogonin D.

Experimental Protocols

To ensure the reproducibility and validation of the cited findings, detailed experimental protocols for key assays are provided below.

Cytotoxicity Assessment: MTT Assay

This protocol is used to determine the cytotoxic effects of Ophiopojaponin C and its derivatives on cancer cell lines.

Workflow:

Experimental workflow for the MTT assay.

Materials:

• 96-well plates

• Cancer cell lines (e.g., MG-63, SNU387)

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% FBS and 1% penicillin-streptomycin

• Ophiopojaponin C and its derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds, e.g., DMSO).

• Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Assessment: Nitric Oxide (NO) Production in LPS-stimulated Macrophages

This protocol is used to evaluate the anti-inflammatory activity of Ophiopojaponin C and its derivatives by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Workflow:

Experimental workflow for the Nitric Oxide assay.

Materials:

• 96-well plates

• RAW 264.7 macrophage cell line

• Cell culture medium (DMEM) supplemented with 10% FBS and 1% penicillin-streptomycin

• Ophiopojaponin C and its derivatives

• Lipopolysaccharide (LPS) from Escherichia coli

• Griess Reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

• Microplate reader

Procedure:

• Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent to each supernatant sample in a new 96-well plate.

• Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Determine the nitrite concentration in the samples by comparing the absorbance values with a standard curve generated using known concentrations of sodium nitrite. The inhibition of NO production is calculated relative to the LPS-stimulated control group.

Conclusion and Future Directions

The available evidence strongly suggests that Ophiopojaponin C and its glycoside derivatives are promising candidates for further investigation as anti-cancer and anti-inflammatory agents. However, to fully understand their therapeutic potential, direct comparative studies are essential. Future research should focus on:

• Head-to-head comparisons: Conducting studies that directly compare the cytotoxicity and anti-inflammatory activity of Ophiopojaponin C with its various glycoside derivatives using standardized assays and a broad range of cell lines.

• Structure-activity relationship (SAR) studies: Systematically modifying the chemical structure of Ophiopojaponin C to identify the key structural features responsible for its biological activity and to potentially develop more potent and selective derivatives.

• In-depth mechanistic studies: Further elucidating the signaling pathways modulated by these compounds to better understand their mechanisms of action and to identify potential biomarkers for their activity.

• In vivo studies: Evaluating the efficacy and safety of the most promising compounds in preclinical animal models of cancer and inflammatory diseases.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of Ophiopojaponin C and its derivatives for the benefit of human health.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Effect of Ophiopogonin C in Ameliorating Radiation-Induced Pulmonary Fibrosis in C57BL/6 Mice: An Update Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Ophiopogonin D: review of pharmacological activity [frontiersin.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Ophiopojaponin C

Essential Safety and Handling Guide for Ophiopojaponin C

Personal Protective Equipment (PPE) for Handling Ophiopojaponin C

Given the unknown nature of Ophiopojaponin C's hazards, a comprehensive approach to personal protective equipment is mandatory.[1] The following table outlines the recommended PPE for various laboratory activities involving this compound.

Activity	Recommended PPE	Rationale
Receiving and Unpacking	- Nitrile gloves- Safety glasses with side shields- Lab coat	To protect against accidental exposure from a damaged container during transit.
Weighing of Powder	- Double nitrile gloves- Chemical splash goggles- Face shield- Chemical-resistant lab coat or gown- NIOSH-approved respirator with a particulate filter (N95 or higher)	To prevent inhalation of fine particles and to protect the eyes and face from accidental dispersal of the powder.[1][2] All weighing of powdered Ophiopojaponin C should be conducted within a certified chemical fume hood or a powder containment hood.
Preparation of Solutions	- Double nitrile gloves- Chemical splash goggles- Chemical-resistant lab coat or gown	To protect against skin and eye contact with the dissolved compound. Work should be performed in a chemical fume hood.
Use in Experiments (e.g., cell culture)	- Nitrile gloves- Safety glasses- Lab coat	Standard laboratory practice to prevent contamination of the experiment and protect the researcher from splashes.
Spill Cleanup	- Double nitrile gloves- Chemical splash goggles- Face shield- Chemical-resistant disposable coveralls- NIOSH-approved respirator with appropriate cartridges	To provide maximum protection during the handling of a concentrated spill of the unknown compound.
Waste Disposal	- Nitrile gloves- Chemical splash goggles- Lab coat	To protect against splashes and contamination when handling sealed hazardous waste containers.

Operational Plan for Safe Handling

A systematic approach to handling Ophiopojaponin C is crucial to minimize the risk of exposure.

Receiving and Inspection

• Upon receipt, inspect the package for any signs of damage.

• Don appropriate PPE (nitrile gloves, lab coat, safety glasses) before opening the shipping container.

• Verify that the primary container is sealed and properly labeled.

Storage

• Store Ophiopojaponin C in a clearly labeled, sealed container.

• Keep it in a designated, well-ventilated, and secure area, away from incompatible materials.

• If refrigeration is required, store it in a refrigerator clearly marked "Chemicals Only – No Food".[3]

Weighing and Solution Preparation

• All handling of powdered Ophiopojaponin C must be performed in a certified chemical fume hood to minimize inhalation exposure.[4]

• Use dedicated spatulas and weighing boats.

• When preparing solutions, add the solvent to the powder slowly to avoid splashing.

• Ensure all containers are clearly labeled with the chemical name, concentration, date, and your initials.

Experimental Use

• When using Ophiopojaponin C in experiments, always wear the appropriate PPE as outlined in the table above.

• Avoid working alone when handling hazardous or unknown chemicals.

• Be aware of the location and proper use of safety equipment, such as eyewash stations and safety showers.

Disposal Plan

All waste materials contaminated with Ophiopojaponin C must be treated as hazardous waste. Improper disposal can pose a significant risk to human health and the environment.

Waste Segregation and Collection

• Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and disposable labware, in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing Ophiopojaponin C in a separate, sealed, and chemical-resistant hazardous waste container. Do not mix with other chemical waste streams unless compatibility is known.

• Sharps: Any contaminated needles or other sharps should be disposed of in a designated sharps container for hazardous chemical waste.

Labeling

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Ophiopojaponin C," and the approximate concentration and quantity. Do not use abbreviations or chemical formulas.

• Include the date when the waste was first added to the container.

Storage of Waste

• Store hazardous waste containers in a designated and secure satellite accumulation area.

• Use secondary containment to prevent spills.

Final Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

• Provide the EHS department with all available information about the compound.

Visual Workflow for Handling Ophiopojaponin C

The following diagram illustrates the key steps for safely handling a chemical of unknown toxicity like Ophiopojaponin C.

Caption: Workflow for the safe handling and disposal of Ophiopojaponin C.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]
• 4. benchchem.com [benchchem.com]